3'-O-Acetyl-5'-O-DMT-5-iodo-2'-O-methyl-uridine

Core Science & Biosynthesis

Engineering Next-Generation Oligonucleotides: Chemical Profiling and Synthetic Utility of 5-Iodo-2'-O-Methyluridine Precursors

Executive Summary

The evolution of RNA therapeutics and advanced diagnostic probes relies heavily on overcoming the intrinsic instability of natural nucleic acids. 5-Iodo-2'-O-methyluridine (CAS 34218-84-3) represents a critical nexus in modern oligonucleotide chemistry. By merging the steric and thermodynamic benefits of 2'-O-methylation with the versatile reactivity of a 5-halogenated pyrimidine, this precursor enables the synthesis of highly modified, nuclease-resistant RNA analogs. This whitepaper provides an in-depth technical analysis of the physicochemical properties, structural stability, and synthetic workflows associated with 5-iodo-2'-O-methyluridine, offering actionable, self-validating protocols for drug development professionals.

Physicochemical Profiling and Structural Stability

The therapeutic viability of purine and pyrimidine nucleoside analogs hinges on their stability and pharmacokinetic profiles 1[1]. The 2'-O-methyl modification fundamentally alters the sugar pucker, locking the ribose ring into a C3'-endo conformation. This structural rigidity is thermodynamically favorable for A-form RNA duplexes, significantly enhancing binding affinity to complementary targets. Furthermore, the steric bulk of the methoxy group physically shields the adjacent phosphodiester linkage from nucleophilic attack by in-line water molecules, conferring profound nuclease resistance.

Despite its complex functionalization, 5-iodo-2'-O-methyluridine is highly stable at ambient temperatures, allowing for standard shipping and handling without rapid degradation 2[2].

Quantitative Data Summary

The following table consolidates the core physicochemical parameters of the precursor:

Property	Value	Causality / Significance
CAS Registry Number	34218-84-3	Standard identifier for procurement and safety tracking3[3].
Molecular Formula	C10H13IN2O6	Defines the baseline atomic composition prior to protection 4[4].
Molecular Weight	384.12 g/mol	Critical for accurate stoichiometric calculations in cross-coupling.
Density (Predicted)	2.04 ± 0.1 g/cm³	High density driven by the heavy iodine atom at the C5 position.
Solubility (25 °C)	2.6 g/L	Slightly soluble in water; necessitates polar aprotic solvents (e.g., DMF) for synthesis.
Predicted pKa	7.94 ± 0.10	The electron-withdrawing iodine lowers the N3 proton pKa, affecting base pairing.

Mechanisms of Reactivity: The 5-Iodo Advantage

While the 2'-O-methyl group provides passive defense, the 5-iodo substitution provides active synthetic utility. The carbon-iodine bond at the C5 position of the pyrimidine ring is highly susceptible to oxidative addition by zero-valent palladium. This enables late-stage functionalization without disrupting the sensitive glycosidic linkage.

Functional divergence of 5-Iodo-2'-O-methyluridine modifications.

Experimental Workflows: Late-Stage Functionalization

To generate diverse nucleoside libraries for biological screening, researchers frequently employ Sonogashira coupling to attach substituted alkynes to the C5 position 5[5].

Protocol 1: Palladium-Catalyzed Alkynylation (Sonogashira Coupling)

This protocol is designed as a self-validating system to ensure high-yield functionalization prior to phosphoramidite conversion.

Step 1: Substrate Preparation

• Action: Dissolve 3',5'-di-O-acetyl-5-iodo-2'-O-methyluridine (10.0 mmol) in 10 mL of anhydrous DMF.

• Causality: Anhydrous DMF is critical. Moisture can lead to competitive hydrolysis of the acetyl protecting groups or quench the active Pd(0) species. The acetyl groups protect the 3' and 5' hydroxyls from participating in unwanted side reactions.

Step 2: Catalyst & Base Addition

• Action: Add triethylamine (1 mL), tris(dibenzylideneacetone)dipalladium(0) (Pd2(dba)3, 20 mg), copper(I) iodide (CuI, 10 mg), and triphenylphosphine (PPh3, 100 mg).

• Causality: Triethylamine (TEA) acts as the requisite base to neutralize the HI byproduct, driving the reaction forward. CuI forms a highly reactive copper acetylide intermediate, which facilitates transmetalation to the palladium center. PPh3 stabilizes the Pd(0) active species, preventing premature aggregation into inactive palladium black.

Step 3: Substrate Introduction & Thermal Activation

• Action: Add the substituted acetylene derivative (20 mmol) and stir the mixture at 35 °C under a nitrogen atmosphere for 18 hours.

• Causality: A mild temperature of 35 °C provides sufficient kinetic energy to overcome the activation barrier of oxidative addition into the C-I bond while suppressing thermal degradation of the ribose moiety. The nitrogen atmosphere prevents oxidative homocoupling of the alkyne (Glaser coupling).

Step 4: Validation & Workup

• Action: Monitor via TLC. Once the starting material is consumed, concentrate to dryness under vacuum.

• Self-Validation: Perform High-Resolution Mass Spectrometry (HRMS) on the crude foam. The appearance of the expected [M + H]+ peak (e.g., m/z 425.156 for a 5-hydroxypentynyl derivative) empirically confirms successful cross-coupling before proceeding to deprotection 5[5].

Stepwise synthesis of functionalized 2'-O-methyluridine phosphoramidites.

Phosphoramidite Conversion and Oligonucleotide Integration

Following functionalization, the nucleoside must be prepared for automated Solid-Phase Oligonucleotide Synthesis (SPOS). This requires the installation of a 5'-O-dimethoxytrityl (DMT) protecting group and a 3'-O-(2-cyanoethyl-N,N-diisopropyl) phosphoramidite moiety6[6].

Protocol 2: Self-Validating Nuclease Stability Assay

Once the modified phosphoramidite is incorporated into an oligonucleotide, its stabilizing effect must be empirically verified.

Step 1: Enzymatic Digestion

• Action: Incubate 1 nmol of the purified, modified oligonucleotide in 100 µL of buffer (10 mM Tris-HCl, pH 7.5, 10 mM MgCl2) containing 0.1 U of Snake Venom Phosphodiesterase (a robust 3'-exonuclease).

Step 2: Time-Course Sampling

• Action: Extract 10 µL aliquots at 0, 1, 4, 12, and 24 hours. Quench immediately by adding 10 µL of 8 M urea and heating to 95 °C for 5 minutes.

• Causality: Urea denatures the exonuclease, instantly halting degradation. This provides an accurate temporal snapshot of the oligonucleotide's stability profile.

Step 3: Validation

• Action: Analyze the aliquots via denaturing PAGE or LC-MS.

• Self-Validation: The persistence of the full-length oligonucleotide band/peak past the 12-hour mark empirically validates the steric shielding effect of the 2'-O-methyl modification against phosphodiester cleavage, confirming the success of the upstream chemical modifications.

References

• Synthesis of New 3'-, 5-, and N4-Modified 2'-O-Methylcytidine Libraries on Solid Support Source: acs.org URL:[Link]

• 2'-O-Methyl-5-iodouridine (5-Iodo-2'-O-methyluridine) Stability Source: invivochem.cn URL:[Link]

• Oligonucleotide synthesis reagents catalogue Source: shigematsu-bio.com URL:[Link]

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. 2'-O-Methyl-5-iodouridine (5-Iodo-2'-O-methyluridine) | 嘌呤核苷类似物 | CAS 34218-84-3 | 美国InvivoChem [invivochem.cn]
• 3. 5-Iodo-2'-O-methyluridine (CAS 34218-84-3) | Physicochemical properties, SDS, safety information & Suppliers - chemBlink [w.vw.chemblink.com]
• 4. Page loading... [guidechem.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. shigematsu-bio.com [shigematsu-bio.com]

The Molecular Mechanics of UV Photo-Crosslinking with 5-Iodo-Modified Pyrimidines

Executive Summary

Mapping the precise interaction interfaces of nucleoprotein complexes is a critical bottleneck in structural biology, aptamer development (photoSELEX), and RNA-targeted drug discovery. Traditional chemical crosslinkers often suffer from long-range, non-specific reactivity that creates artifactual data. Zero-length UV photo-crosslinking utilizing 5-iodo-modified pyrimidines—specifically 5-iodouracil (5-IU) and 5-iodocytosine (5-IC)—provides a highly specific, structurally conservative solution.

This whitepaper details the photochemical causality, comparative advantages, and self-validating experimental workflows required to successfully execute and analyze 5-iodo-pyrimidine crosslinking experiments.

The Photochemical Mechanism: From Excitation to Covalent Adduct

The exceptional utility of 5-iodo-pyrimidines is rooted in their unique photophysics. Substituting the C5 methyl group of thymine (or the C5 hydrogen of uracil/cytosine) with an iodine atom introduces a UV-sensitive chromophore without significantly altering the steric footprint of the nucleobase1[1].

When irradiated, the 5-iodo chromophore undergoes a highly specific sequence of photochemical events to form a zero-length covalent bond with nearby amino acids. The mechanism proceeds via three primary stages:

• Singlet State Predissociation (Homolysis): Upon excitation at 325 nm, the relatively weak carbon-iodine (C-I) bond undergoes homolytic cleavage via a singlet predissociation pathway. This generates a highly reactive 5-uridinyl (or cytidinyl) vinyl radical and a free iodine atom 2[2].

• Radical Addition: Because the vinyl radical is extremely short-lived, it cannot diffuse. It must react immediately with molecules in direct spatial proximity. It preferentially attacks the electron-rich π -systems of aromatic amino acid side chains (Tyrosine, Tryptophan, Phenylalanine, and Histidine) located within the binding pocket 3[3].

• Aromatization: A hydrogen atom is subsequently abstracted from the intermediate, regenerating the aromatic system of the amino acid and finalizing a highly stable, covalent C-C bond 4[4].

Photochemical mechanism of 5-iodo-pyrimidine UV crosslinking via singlet predissociation.

Comparative Photophysics: Why 5-Iodo Outperforms 5-Bromo

The selection of the halogen modification dictates the required excitation wavelength, which in turn dictates the integrity of the target protein.

Unmodified pyrimidines require harsh 254 nm UV light, which directly excites natural aromatic amino acids, causing widespread protein degradation and yielding minimal crosslinking (<5%). While 5-bromouracil (5-BrU) shifts the required excitation to 308 nm, this wavelength still overlaps with the absorption tail of Tryptophan, leading to competitive photodegradation 5[5].

Because the C-I bond has a lower dissociation energy than the C-Br bond, 5-iodo-pyrimidines can be efficiently homolyzed at 325 nm (typically using a Helium-Cadmium laser). At 325 nm, wild-type nucleosides and amino acids are virtually transparent. This separation of absorption spectra eliminates off-target photodamage and drives crosslinking yields up to 70–94% in optimized systems 6[6].

Quantitative Comparison of Photoreactive Pyrimidines

Modification	Optimal Excitation Wavelength	Primary Photochemical Process	Typical Crosslinking Yield	Major Target Amino Acids
Unmodified Pyrimidines	254 nm	[2+2] Cycloaddition / Hydration	< 5%	Non-specific
5-Bromo-pyrimidines (5-BrU)	308 nm	C-Br Homolysis	10 - 30%	Tyr, Trp, Phe, His
5-Iodo-pyrimidines (5-IU)	325 nm	C-I Homolysis	70 - 94%	Tyr, Trp, Phe, His

Self-Validating Experimental Protocol

To ensure data trustworthiness, a crosslinking protocol cannot simply be a list of steps; it must be a self-validating system containing internal controls to prove specificity and structural integrity.

Step-by-step workflow for protein-DNA/RNA photo-crosslinking.

Step 1: Oligonucleotide Synthesis

Synthesize the target DNA or RNA sequence, substituting a native thymine or uracil with 5-I-dU or 5-I-U via standard phosphoramidite chemistry 7[7].

• Causality: The C5 position of the pyrimidine ring projects outward into the major groove of the nucleic acid helix. This positioning ensures that the reactive iodine atom is perfectly oriented to probe major-groove binding proteins without disrupting Watson-Crick base pairing.

Step 2: Complex Assembly & Specificity Control

Incubate the modified oligonucleotide with the purified target protein under physiological buffer conditions to reach equilibrium.

• Self-Validation (The Competition Assay): Set up a parallel control reaction containing a 50x molar excess of unlabeled, unmodified oligonucleotide. If the crosslinking is truly specific to the biological binding pocket, the unmodified oligo will outcompete the 5-iodo variant, completely abolishing the crosslinked adduct band on an SDS-PAGE gel[7].

Step 3: UV Irradiation (Time-Course Optimization)

Irradiate the complex using a 325 nm HeCd laser or a broad-spectrum UV lamp fitted with a strict 325 nm bandpass filter.

• Causality: While 325 nm avoids direct tryptophan excitation, prolonged irradiation can still cause localized heating or secondary radical reactions.

• Self-Validation: Perform an initial time-course assay (e.g., 30s, 1m, 2m, 5m). The optimal irradiation time is the point at which the covalent adduct yield plateaus before any high-molecular-weight smearing (indicative of non-specific degradation) appears on the gel[5].

Step 4: Enzymatic Digestion

Denature the crosslinked complex, reduce disulfide bonds, and alkylate free cysteines. Digest the complex sequentially with Trypsin (to generate peptides) and specific nucleases (e.g., Benzonase or RNase A/T1).

• Causality: Intact nucleic acid polymers are highly negatively charged and will severely suppress peptide ionization during positive-ion mass spectrometry. Nuclease treatment trims the long oligonucleotide down to a single crosslinked nucleotide (or a very short oligo tag), restoring the ionization efficiency of the attached peptide[4].

Step 5: Mass Spectrometric Sequencing

Analyze the enriched peptide-nucleotide heteroconjugates using nano-electrospray ionization tandem mass spectrometry (nanoESI-MS/MS).

• Causality: The exact crosslinked amino acid is identified by a specific mass shift. The mass of the precursor ion will equal: Mass(Peptide) + Mass(Nucleotide Tag) - Mass(Iodine, 126.9 Da) - Mass(Hydrogen, 1.0 Da). High-resolution MS/MS fragmentation will pinpoint the exact aromatic residue bearing this mass addition, providing atomic-level resolution of the binding interface[4].

Conclusion

The use of 5-iodo-modified pyrimidines represents the gold standard for zero-length UV photo-crosslinking. By exploiting the low dissociation energy of the C-I bond and utilizing 325 nm excitation, researchers can achieve near-quantitative crosslinking yields while preserving the structural integrity of the target protein. When paired with rigorous internal controls and high-resolution mass spectrometry, this methodology provides unambiguous, self-validating insights into the molecular mechanics of nucleoprotein complexes.

References

• Photocrosslinking of 5-iodouracil-substituted RNA and DNA to proteins. Science / PubMed - NIH. URL:[Link]

• Mechanistic Studies of the 5-Iodouracil Chromophore Relevant to Its Use in Nucleoprotein Photo-Cross-Linking. Journal of the American Chemical Society. URL:[Link]

• Photoinduced C—I bond homolysis of 5-iodouracil: A singlet predissociation pathway. The Journal of Chemical Physics / AIP Publishing. URL:[Link]

• Mass spectrometric analysis of a UV-cross-linked protein–DNA complex. Journal of the American Society for Mass Spectrometry / PMC - NIH. URL:[Link]

• Electrospray ionization mass spectrometric characterization of photocrosslinked DNA–EcoRI DNA methyltransferase complexes. Nucleic Acids Research / Oxford Academic. URL:[Link]

• Glen Report 31.12: 5-Bromo- and 5-Iodo-Pyrimidine Nucleosides; Efficient Oligo to Protein Photo-Cross-linkers. Glen Research. URL:[Link]

Sources

• 1. 5-I dU Oligo Modifications from Gene Link [genelink.com]
• 2. pubs.aip.org [pubs.aip.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. academic.oup.com [academic.oup.com]
• 6. Photocrosslinking of 5-iodouracil-substituted RNA and DNA to proteins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. glenresearch.com [glenresearch.com]

Structural Biology Applications of 5-Iodo-2'-O-Methyluridine in RNA: A Technical Guide to De Novo Phasing and Conformational Stabilization

Executive Summary

The determination of three-dimensional RNA structures via X-ray crystallography is frequently bottlenecked by two fundamental challenges: the phase problem (the loss of phase angles during X-ray diffraction) and conformational heterogeneity (the inherent flexibility and nuclease susceptibility of RNA) . While heavy-atom soaking is a traditional method for phasing, it often disrupts fragile RNA crystal lattices.

To overcome these hurdles simultaneously, the incorporation of 5-iodo-2'-O-methyluridine (5-I-2'-OMe-U) during solid-phase RNA synthesis has emerged as a highly effective, dual-action strategy. This guide details the mechanistic causality, thermodynamic benefits, and step-by-step experimental protocols for utilizing 5-I-2'-OMe-U to achieve de novo Single-wavelength Anomalous Dispersion (SAD) phasing while locking RNA into a highly crystallizable A-form geometry.

Mechanistic Foundations: The Causality of Dual Modification

As an application scientist, it is critical to understand why these two specific modifications are paired on a single uridine residue. The rationale is rooted in the intersection of quantum physics (X-ray scattering) and physical chemistry (thermodynamics).

The 5-Iodo Modification: Solving the Phase Problem

To reconstruct an electron density map, both the amplitude and the phase of the diffracted X-rays are required. Iodine acts as a powerful anomalous scatterer. When irradiated with X-rays near its absorption edge (or even at the standard Cu Kα wavelength of 1.5418 Å), the inner-shell electrons of the iodine atom absorb and re-emit the X-rays with a phase shift . This generates measurable differences between Friedel pairs (anomalous differences), allowing for de novo phase calculation. Iodine provides a significantly higher anomalous signal ( f′′≈6.9e− ) compared to bromine ( f′′≈1.3e− ), making it superior for phasing large RNA molecules.

The 2'-O-Methyl Modification: Conformational Locking

Introducing a bulky halogen like iodine can sometimes introduce local steric clashes that destabilize the RNA helix. To counteract this and promote crystallization, the 2'-hydroxyl group of the ribose is methylated. The 2'-O-methyl group exerts a stereoelectronic effect that strongly biases the ribose sugar into a C3'-endo pucker . This pucker is the hallmark of the canonical A-form RNA double helix. By pre-organizing the RNA into a rigid A-form conformation, the entropic penalty of crystallization is reduced, leading to higher-resolution diffraction. Furthermore, the 2'-OMe modification renders the internucleotide phosphodiester bond highly resistant to RNase degradation, ensuring sample integrity during lengthy crystallization trials .

Quantitative Data: Phasing Power and Stability

The table below summarizes the causal relationship between specific uridine modifications, their X-ray scattering properties, and their thermodynamic impact on RNA structure.

Modification	Anomalous Signal ( f′′ at 1.54 Å)	Sugar Pucker Preference	RNase Resistance	Primary Application
Native Uridine	~0 e−	C3'-endo ⇌ C2'-endo	Low	Native Structure
5-Bromouridine	~1.3 e−	C3'-endo ⇌ C2'-endo	Low	SAD/MAD Phasing
5-Iodouridine	~6.9 e−	C3'-endo ⇌ C2'-endo	Low	High-Signal Phasing
2'-O-Methyluridine	~0 e−	C3'-endo (Locked)	High	Crystallization / Stability
5-I-2'-OMe-U	~6.9 e−	C3'-endo (Locked)	High	Optimal Phasing & Stability

Experimental Workflow & Self-Validating Protocols

To ensure reproducibility and scientific integrity, the following protocol outlines the lifecycle of a 5-I-2'-OMe-U modified RNA molecule, from synthesis to electron density map generation.

Phase 1: Solid-Phase RNA Synthesis

• Phosphoramidite Preparation : Dissolve 5'-O-DMT-5-iodo-2'-O-methyluridine-3'-CE phosphoramidite in anhydrous acetonitrile to a concentration of 0.1 M.

• Coupling Optimization : Due to the steric hindrance of the 2'-O-methyl group and the 5-iodo base, extend the coupling time to 12–15 minutes . Use a highly nucleophilic activator such as 5-Benzylthio-1H-tetrazole (BTT) or 4,5-dicyanoimidazole (DCI) to ensure >98% coupling efficiency.

• Oxidation : Use standard iodine/water/pyridine oxidation, or a non-aqueous oxidizer if specific thio-modifications are co-synthesized.

Phase 2: Deprotection and Purification

Critical Causality: Iodine on a pyrimidine ring can be susceptible to nucleophilic displacement or deiodination under harsh, high-temperature alkaline conditions.

• Cleavage/Deprotection : Utilize an ultra-mild deprotection strategy (e.g., 0.05 M Potassium Carbonate in Methanol at room temperature for 4-6 hours) or standard Ammonium Hydroxide at room temperature for 24 hours. Avoid AMA (Ammonium hydroxide/Methylamine) at 65°C.

• Purification : Perform DMT-ON reverse-phase HPLC. The lipophilic nature of the iodine atom and the DMT group ensures excellent separation from failure sequences.

• Detritylation : Perform on-column detritylation using 3% dichloroacetic acid (DCA), followed by a final elution.

Phase 3: Crystallization and SAD Phasing

• Crystallization : Set up hanging-drop or sitting-drop vapor diffusion plates. The C3'-endo lock provided by the 2'-OMe group often allows for crystallization in standard sparse-matrix RNA screens (e.g., Natrix) with minimal optimization.

• Data Collection : Mount the crystal at cryogenic temperatures (100 K). Collect diffraction data at a wavelength of 1.5418 Å (Cu Kα home source) or tune a synchrotron beamline to the iodine LI​ or LIII​ absorption edge (typically around 2.3 Å or 2.7 Å, though 1.5 Å provides sufficient f′′ for SAD).

• Phase Calculation : Process data using software like XDS or DIALS. Use the anomalous differences to locate the heavy iodine atom sub-structure via programs like SHELXD or Phenix.Autosol, followed by density modification to yield the final map.

Mechanistic Visualization

The following diagram illustrates the causal workflow and dual-mechanism of action that makes 5-I-2'-OMe-U a cornerstone of modern RNA structural biology.

Workflow and dual mechanism of 5-iodo-2'-O-methyluridine in RNA crystallography.

References

• Heavy-atom labeling of RNA by PLOR for de novo crystallographic phasing PubMed Central (PMC) URL:[Link]

• Glen Report 31.12: 5-Bromo- and 5-Iodo-Pyrimidine Nucleosides; Efficient Oligo to Protein Photo-Cross-linkers Glen Research URL: [Link]

• Crystal packing of the 2′-O-Me(CGCGCG)2: The crystal lattice consists of infinite columns of double helices ResearchGate URL:[Link]

• Glen Report 4-13: RNA Synthesis - 2'-O-Methyl Analogues Glen Research URL:[Link]

An In-depth Technical Guide on the Thermodynamic Stability of 5-Iodo-2'-O-methyl-uridine in RNA Duplexes

Abstract

The strategic chemical modification of oligonucleotides is a cornerstone of modern molecular biology and therapeutic development. This guide provides a comprehensive technical overview of the thermodynamic implications of incorporating a dually modified nucleotide, 5-iodo-2'-O-methyl-uridine, into RNA duplexes. By dissecting the individual contributions of 5-iodination and 2'-O-methylation, we build a predictive framework for the enhanced stability of RNA duplexes containing this modified residue. This document is intended for researchers, scientists, and drug development professionals engaged in the design and application of modified RNA oligonucleotides for therapeutics, diagnostics, and advanced research. We will delve into the underlying chemical principles, provide detailed experimental protocols for synthesis and thermodynamic analysis, and present a clear, data-driven rationale for the use of 5-iodo-2'-O-methyl-uridine in stabilizing RNA duplexes.

Introduction: The Rationale for RNA Modification

Unmodified RNA is inherently labile and susceptible to degradation by ubiquitous nucleases. Furthermore, the thermodynamic stability of short RNA duplexes can be insufficient for many in vivo and in vitro applications. Chemical modifications are therefore employed to enhance nuclease resistance, improve binding affinity to target sequences, and modulate the immune response. Two of the most effective and widely utilized modifications are halogenation at the 5-position of pyrimidines and methylation of the 2'-hydroxyl group of the ribose sugar.

This guide focuses on the synergistic potential of combining these two modifications in a single uridine nucleotide: 5-iodo-2'-O-methyl-uridine. We will explore how the interplay between the bulky, polarizable iodine atom at the C5 position and the conformationally restricting 2'-O-methyl group can significantly enhance the thermodynamic stability of RNA duplexes.

The Impact of 5-Iodouridine on Duplex Stability

The introduction of a halogen atom at the 5-position of a pyrimidine base generally increases the thermodynamic stability of a nucleic acid duplex. For oligomers containing 5-chloro, 5-bromo, or 5-iodouridine, a stronger hydrogen bond is presumably formed between the oxygen-4 of the 5-halogenated uracil and the 6-amino group of the adenine, which is thought to be responsible for the stabilizing effect.[1][2] The large, polarizable nature of the iodine atom in 5-iodouridine is thought to enhance stacking interactions within the duplex, further contributing to its stability.

The Stabilizing Effect of 2'-O-Methylation

2'-O-methylation is a common post-transcriptional modification in natural RNAs.[3] The addition of a methyl group to the 2'-hydroxyl of the ribose sugar has a profound impact on the conformation of the nucleotide. This modification biases the sugar pucker towards the C3'-endo conformation, which is the preferred conformation in A-form RNA helices. By "pre-organizing" the single-stranded RNA into a conformation that is favorable for duplex formation, the entropic penalty of hybridization is reduced, leading to a more stable duplex.[3] This increased stability is reflected in a higher melting temperature (Tm) of the RNA duplex.[3]

Synthesis of 5-Iodo-2'-O-methyl-uridine Phosphoramidite

The cornerstone of incorporating any modified nucleotide into a synthetic oligonucleotide is the availability of its corresponding phosphoramidite building block. The synthesis of 5-iodo-2'-O-methyl-uridine phosphoramidite is a multi-step process that requires careful protection of reactive functional groups.

Synthetic Workflow

The general synthetic route involves the initial protection of the 5'-hydroxyl group, followed by methylation of the 2'-hydroxyl group, iodination of the uracil base, and finally, phosphitylation of the 3'-hydroxyl group.

Caption: Synthetic workflow for 5-iodo-2'-O-methyl-uridine phosphoramidite.

Detailed Experimental Protocol

The following is a generalized protocol for the synthesis of 5-iodo-2'-O-methyl-uridine phosphoramidite. Specific reaction conditions and purification methods may need to be optimized.

Step 1: 5'-O-Dimethoxytrityl (DMT) Protection

• Dissolve uridine in anhydrous pyridine.

• Add dimethoxytrityl chloride (DMT-Cl) in a portion-wise manner at 0°C.

• Allow the reaction to warm to room temperature and stir until completion (monitored by TLC).

• Quench the reaction with methanol and concentrate under reduced pressure.

• Purify the product by silica gel chromatography to yield 5'-O-DMT-uridine.

Step 2: 2'-O-Methylation

• Dissolve 5'-O-DMT-uridine in anhydrous DMF.

• Add a methylating agent (e.g., methyl iodide) and a base (e.g., sodium hydride) at 0°C.

• Stir the reaction at room temperature until completion (monitored by TLC).

• Carefully quench the reaction with water and extract the product with an organic solvent.

• Purify the product by silica gel chromatography to yield 5'-O-DMT-2'-O-methyl-uridine.

Step 3: 5-Iodination

• Dissolve 5'-O-DMT-2'-O-methyl-uridine in a suitable solvent (e.g., chloroform).

• Add an iodinating agent (e.g., N-iodosuccinimide) and a catalyst (e.g., triflic acid).

• Stir the reaction at room temperature until completion (monitored by TLC).

• Wash the reaction mixture with aqueous sodium thiosulfate to remove excess iodine.

• Purify the product by silica gel chromatography to yield 5'-O-DMT-5-iodo-2'-O-methyl-uridine.

Step 4: 3'-Phosphitylation

• Dissolve the product from Step 3 in anhydrous dichloromethane.

• Add N,N-diisopropylethylamine (DIPEA) and 2-cyanoethyl N,N-diisopropylchlorophosphoramidite.[4]

• Stir the reaction under an inert atmosphere at room temperature until completion (monitored by TLC).[4]

• Purify the crude product by silica gel chromatography (using a solvent system containing triethylamine to prevent degradation of the product) to obtain the final 5-iodo-2'-O-methyl-uridine phosphoramidite.[4]

Thermodynamic Analysis of Modified RNA Duplexes

The thermodynamic stability of RNA duplexes is typically characterized by measuring the change in Gibbs free energy (ΔG°), enthalpy (ΔH°), and entropy (ΔS°) upon duplex formation. The melting temperature (Tm), the temperature at which half of the duplex is dissociated, is another key parameter.

UV Thermal Denaturation (Melting) Experiments

UV melting is a widely used technique to determine the thermodynamic parameters of nucleic acid duplexes.[3] The method relies on the hyperchromic effect, where the UV absorbance of a nucleic acid solution at 260 nm increases as the duplex melts into single strands.

3.1.1. Experimental Workflow

Caption: Workflow for thermodynamic analysis using UV melting.

3.1.2. Detailed Protocol

• Oligonucleotide Synthesis and Purification: Synthesize the unmodified and modified RNA oligonucleotides using standard phosphoramidite chemistry. Purify the oligonucleotides by denaturing polyacrylamide gel electrophoresis (PAGE) or high-performance liquid chromatography (HPLC).

• Quantification and Annealing: Accurately determine the concentration of each RNA strand by measuring the UV absorbance at 260 nm at an elevated temperature (e.g., 90°C). Mix equimolar amounts of the complementary strands in a buffer solution (e.g., 10 mM sodium phosphate, 100 mM NaCl, 0.1 mM EDTA, pH 7.0). Heat the mixture to 95°C for 5 minutes and then slowly cool to room temperature to facilitate duplex formation.

• UV Melting Measurements: Use a UV-Vis spectrophotometer equipped with a temperature controller. Record the absorbance at 260 nm as the temperature is increased at a constant rate (e.g., 1°C/minute) from a low temperature (e.g., 15°C) to a high temperature (e.g., 95°C).

• Data Analysis:

  • Melting Temperature (Tm): The Tm is determined from the first derivative of the melting curve (dA/dT vs. T), where the maximum of the curve corresponds to the Tm.

  • Thermodynamic Parameters (ΔH°, ΔS°, ΔG°): Perform melting experiments at multiple duplex concentrations. A van't Hoff plot of 1/Tm versus ln(CT), where CT is the total strand concentration, will yield a straight line. The enthalpy (ΔH°) can be calculated from the slope of this line, and the entropy (ΔS°) can be determined from the y-intercept. The Gibbs free energy (ΔG°) at a specific temperature (e.g., 37°C) can then be calculated using the Gibbs equation: ΔG° = ΔH° - TΔS°.

Isothermal Titration Calorimetry (ITC)

ITC is a powerful technique that directly measures the heat changes associated with a binding reaction.[5][6] It can provide a complete thermodynamic profile of the interaction, including the binding affinity (Ka), enthalpy (ΔH), and stoichiometry (n), from a single experiment.[5][6]

3.2.1. Experimental Setup

In a typical ITC experiment for RNA duplex formation, one RNA strand is placed in the sample cell, and the complementary strand is in the titration syringe. The titrant is injected into the sample cell in small aliquots, and the heat released or absorbed upon binding is measured.

3.2.2. Data Analysis

The raw ITC data is a series of peaks corresponding to each injection. Integrating these peaks yields a binding isotherm, which can be fitted to a suitable binding model to extract the thermodynamic parameters.

Expected Thermodynamic Contributions and Data Summary

Modification	Expected Change in Tm (°C)	Expected Change in ΔG° at 37°C (kcal/mol)	Rationale
5-Iodouridine	Increase	More Negative	Enhanced stacking interactions and potentially stronger H-bonding.[1][2]
2'-O-methyl-uridine	Increase	More Negative	Pre-organization of the sugar pucker into the A-form C3'-endo conformation, reducing the entropic penalty of duplex formation.[3]
5-Iodo-2'-O-methyl-uridine	Significant Increase	Significantly More Negative	Synergistic stabilizing effects from both modifications.

Note: The exact quantitative changes in thermodynamic parameters will be dependent on the sequence context of the RNA duplex.

Structural Insights and Mechanistic Considerations

The enhanced thermodynamic stability imparted by 5-iodo-2'-O-methyl-uridine can be attributed to a combination of structural and energetic factors.

Conformational Pre-organization

The 2'-O-methyl group plays a crucial role in pre-organizing the ribose sugar into the C3'-endo pucker, which is characteristic of A-form RNA. This reduces the entropic cost of duplex formation, as the single strand is already in a conformation that is favorable for binding.

Enhanced Stacking and Hydrophobic Interactions

The bulky iodine atom at the 5-position of the uracil base can enhance base stacking interactions with neighboring bases in the duplex. Additionally, the 2'-O-methyl group introduces a hydrophobic surface into the minor groove of the RNA duplex, which may influence hydration patterns and contribute to overall stability.[7]

Caption: Relationship between modifications and their stabilizing effects.

Conclusion and Future Directions

The incorporation of 5-iodo-2'-O-methyl-uridine into RNA duplexes represents a powerful strategy for enhancing their thermodynamic stability. The synergistic effects of 5-iodination and 2'-O-methylation, through a combination of enhanced stacking interactions, conformational pre-organization, and altered minor groove hydrophobicity, are predicted to lead to a significant increase in duplex stability. This makes this dual-modified nucleotide an attractive candidate for the development of RNA-based therapeutics and diagnostics where high affinity and stability are paramount.

Future experimental work should focus on the systematic thermodynamic and structural analysis of RNA duplexes containing 5-iodo-2'-O-methyl-uridine in various sequence contexts. Such studies will provide a more precise quantitative understanding of its stabilizing effects and pave the way for its rational incorporation into a wide range of RNA-based technologies.

References

• Kierzek, E., Malgowska, M., Lisowiec, J., & Kierzek, R. (2013). The contribution of pseudouridine to stabilities and structure of RNAs. Journal of Biological Chemistry, 288(48), 34963-34973.
• Sierzputowska-Gracz, H., & Kierzek, R. (2002). The thermal stability of RNA duplexes containing modified base pairs placed at internal and terminal positions of the oligoribonucleotides. Nucleic Acids Research, 30(12), 2635-2642.
• Sierzputowska-Gracz, H., & Kierzek, R. (2002). The thermal stability of RNA duplexes containing modified base pairs at internal and terminal positions of the oligorionucleotides.
• Glemarec, C., & Leumann, C. (2000). Solution structure of RNA duplexes containing alternating CG base pairs: NMR study of r(CGCGCG)2 and 2'-O-Me(CGCGCG)2 under low salt conditions. Nucleic Acids Research, 28(10), 2095-2103.
• BenchChem. (2025). Application Notes and Protocols for the Conversion of 5'-O-DMT-2'-TBDMS-Uridine to its Phosphoramidite Form. BenchChem.
• BenchChem. (2025). Comparing the thermodynamic stability of RNA duplexes with and without 2'-O-Methylguanosine. BenchChem.
• Salim, N. N., & Feig, A. L. (2009). Isothermal titration calorimetry of RNA. Methods, 47(3), 198-205.
• Rana, T. M., & Abramovitz, D. L. (1994). Synthesis of Uridine Phosphoramidite Analogs: Reagents for Site-Specific Incorporation of Photoreactive Sites into RNA Sequences.
• Chiu, Y. L., & Rana, T. M. (2003).
• BOC Sciences. (2025). Comprehensive Guide to Oligonucleotide Synthesis Using the Phosphoramidite Method. BOC Sciences.
• Senthil Kumar, T., & Maiti, S. (2012). Computational and NMR studies of RNA duplexes with an internal pseudouridine-adenosine base pair. Journal of Physical Chemistry B, 116(3), 1189-1200.
• Jaik, V., et al. (2020). A Study on Synthesis and Upscaling of 2′-O-AECM-5-methyl Pyrimidine Phosphoramidites for Oligonucleotide Synthesis. Molecules, 25(23), 5678.
• Le, T. T., & Feig, A. L. (2007). Applications of isothermal titration calorimetry in RNA biochemistry and biophysics. RNA, 13(8), 1139-1151.
• Obika, S., et al. (2022).
• Bastos, M., et al. (2023). Isothermal titration calorimetry. Nature Reviews Methods Primers, 3(1), 1-22.
• Le, J., et al. (2026). Increased brightness of fluorescent uridine, qU, inside single- and double-stranded RNA. Scientific Reports, 16(1), 8481.
• Kierzek, E., et al. (2013). CD spectra of RNA duplexes.
• Salim, N. N., & Feig, A. L. (2009). Isothermal titration calorimetry of RNA. PubMed, 18835447.
• Johnson, C. M. (2014). Isothermal titration calorimetry: practical approaches and current applications in soft matter.
• Jones, C. I., et al. (2026). Structural analysis of uridine modifications in solved RNA structures.
• Cui, S., & Moon, B. J. (2009). Synthesis and base pairing properties of DNA-RNA heteroduplex containing 5-hydroxyuridine. BMB Reports, 42(6), 365-370.
• Keene, J. D. (2025). Detecting RNA–Protein Interactions by Photocross-Linking Using RNA Molecules Containing Uridine Analogs.
• Rypniewski, W., et al. (2022). First High-Resolution Crystal Structures of DNA:2′-O-Methyl-RNA Heteroduplexes. International Journal of Molecular Sciences, 23(11), 5945.
• Chen, C. Y., et al. (2024). Multiplexed Assays of Human Disease-relevant Mutations Reveal UTR Dinucleotide Composition as a Major Determinant of RNA Stability. eLife, 13, e93412.

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• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 6. Isothermal titration calorimetry of RNA - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Solid-Phase Synthesis of Oligonucleotides Incorporating 5-Iodo-2'-O-Methyluridine (5-I-Um)

Mechanistic Rationale & Application Context

The incorporation of 5-Iodo-2'-O-methyluridine (5-I-Um) into synthetic oligonucleotides bridges a critical gap between structural biology and therapeutic RNA design. As a Senior Application Scientist, I approach this modification not just as a sequence variation, but as a biophysical tool that requires precise chemical handling.

The dual-modification of this uridine analog serves two distinct mechanistic purposes:

• The 2'-O-Methyl Group : This modification locks the ribose sugar into a C3'-endo conformation, thermodynamically driving the oligonucleotide into an A-form helical geometry. It also provides essential steric shielding against endonuclease degradation, making it a staple in siRNA and antisense oligonucleotide (ASO) design.

• The C5-Iodine Atom : Iodine is a heavy halogen that provides sufficient electron density for Multi-wavelength Anomalous Dispersion (MAD) phasing in X-ray crystallography[1]. Furthermore, the C-I bond is highly photoreactive; upon UV irradiation, it generates a localized radical that facilitates zero-length cross-linking to interacting proteins or complementary nucleic acids, allowing researchers to map intricate ribonucleoprotein architectures[1].

The Chemical Challenge : The steric bulk of the 2'-OMe group combined with the altered electronic distribution of the iodinated pyrimidine ring significantly reduces the nucleophilicity of the phosphoramidite during coupling. More critically, the carbon-iodine bond is highly susceptible to nucleophilic aromatic substitution and reductive dehalogenation under standard heated deprotection conditions[2]. The protocols detailed below are engineered to navigate these specific chemical liabilities, ensuring a self-validating and high-yield synthesis.

Reagent Specifications & Preparation

To overcome the inherent steric hindrance of the 5-I-Um monomer, the choice of activator is paramount. Standard 1H-tetrazole is often insufficiently acidic to drive the reaction to completion within a reasonable timeframe. We mandate the use of 5-Benzylthio-1H-tetrazole (BTT) . With a lower pKa (~4.3) than standard tetrazole, BTT accelerates the protonation of the diisopropylamino leaving group, ensuring >98% coupling efficiency for bulky 2'-modified RNA amidites[2].

Table 1: 5-I-Um Phosphoramidite Properties & Reagent Setup

Parameter	Specification / Recommendation	Rationale
Formula / FW	C40H48IN4O9P / 886.71 g/mol [3]	Determines exact mass for post-synthesis LC-MS QC.
Diluent	Anhydrous Acetonitrile (<30 ppm H₂O)	Prevents premature hydrolysis of the P(III) center.
Concentration	0.10 M to 0.15 M	Higher concentration drives bimolecular coupling kinetics.
Activator	0.25 M BTT in Acetonitrile[2]	Superior acidity (pKa ~4.3) overcomes 2'-OMe steric bulk.
Stability in Solution	24 hours[4]	Must be prepared fresh; prolonged storage risks degradation.

Automated Synthesis Workflow

The solid-phase oligonucleotide synthesis (SPOS) cycle must be explicitly modified when the synthesizer reaches the 5-I-Um position.

Fig 1: SPOS cycle and critical room-temperature deprotection pathway for 5-I-Um oligonucleotides.

Step-by-Step Protocol: The Synthesis Cycle

• Detritylation : Deliver 3% Trichloroacetic acid (TCA) in Dichloromethane (DCM) for 80 seconds. Monitor the UV absorbance of the trityl cation (498 nm) to ensure complete deprotection.

• Coupling (Modified) : Deliver the 5-I-Um phosphoramidite and 0.25 M BTT simultaneously. Pause the flow and allow a static coupling time of 12 minutes [4]. This extended duration is non-negotiable; it compensates for the steric hindrance of the 2'-OMe group and ensures maximum chain extension.

• Capping : Flush with Cap A (Acetic Anhydride/THF) and Cap B (N-Methylimidazole/THF) for 30 seconds to acetylate unreacted 5'-hydroxyls, preventing the formation of (N-1) deletion sequences.

• Oxidation : Treat with 0.02 M Iodine in THF/Pyridine/H₂O for 30 seconds to oxidize the unstable phosphite triester to the stable phosphate backbone.

Table 2: Optimized Synthesis Cycle Parameters for 5-I-Um

Synthesis Step	Reagent Delivered	Contact Time	Mechanistic Note
Detritylation	3% TCA in DCM	80 sec	Standard removal of 5'-DMT.
Coupling	0.1M 5-I-Um + 0.25M BTT	12 min	Extended time required for bulky 5-I/2'-OMe[4].
Capping	Ac₂O / NMI	30 sec	Truncates unreacted chains to prevent deletions.
Oxidation	0.02M I₂ in THF/Pyr/H₂O	30 sec	Converts P(III) to P(V). Does not affect C5-Iodine.

Cleavage and Deprotection: The Critical Node

The most frequent point of failure in synthesizing halogenated oligonucleotides occurs post-synthesis. The C5-Iodine bond is highly labile under harsh basic conditions.

• The AMA Threat : Using AMA (1:1 aqueous Ammonium Hydroxide / aqueous Methylamine) is strictly prohibited. Methylamine acts as a strong nucleophile and will cause transamidation or complete displacement of the iodine atom[2].

• The Heat Threat : Standard deprotection at 55°C or 65°C will induce reductive dehalogenation, converting your expensive 5-I-Um into standard 2'-O-Methyluridine.

Protocol : Cleavage and deprotection must be executed using a 3:1 (v/v) mixture of 28-30% Ammonium Hydroxide and Ethanol at strictly Room Temperature (20–25 °C) [4].

Table 3: Cleavage & Deprotection Condition Matrix

Reagent System	Temperature	Duration	Structural Outcome
NH₄OH : EtOH (3:1)	Room Temp (20–25°C)	17 – 24 hours	Optimal: Intact 5-I-Um [4]
NH₄OH (Aqueous)	55°C	8 hours	Failure: Partial to complete deiodination.
AMA (NH₄OH : MeNH₂)	RT or 65°C	10 min – 2 hours	Failure: Transamidation / Degradation[2].

Purification and Quality Control (Self-Validation)

To ensure the protocol has functioned as a self-validating system, downstream Quality Control via LC-MS is required to confirm the retention of the iodine atom.

• Purification : Perform DMT-ON purification using Reversed-Phase HPLC (e.g., Waters X-Bridge or Hamilton PRP-3 columns). The hydrophobicity of the 5'-DMT group allows excellent separation of the full-length product from truncated failures. Detritylate on-column using 1% aqueous TFA, then elute the final product[2].

• Mass Spectrometry Validation : Analyze the purified oligonucleotide via ESI-LC-MS.

  • Causality Check: The substitution of a standard Uridine with a 5-I-Um residue results in a highly specific mass shift. You must observe a mass increase of exactly +139.9 Da per incorporation compared to a standard RNA Uridine, or +125.9 Da compared to a standard 2'-O-Methyluridine. If the mass matches standard 2'-OMe-U, deiodination occurred during deprotection, indicating a temperature excursion.

References

• Source: chemgenes.
• Source: shigematsu-bio.
• Source: glenresearch.
• Oligonucleotide synthesis reagents catalogue (Cross-linking & X-Ray Studies)

Sources

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• 2. shigematsu-bio.com [shigematsu-bio.com]
• 3. 5-Iodo Uridine 2'-O-Methyl CED phosphoramidite | ChemGenes Products [chemgenes.com]
• 4. glenresearch.com [glenresearch.com]

Application Notes and Protocols: Deprotection of 3'-O-Acetyl-5'-O-DMT-Modified Nucleosides

Authored by a Senior Application Scientist

Introduction

In the synthesis of modified nucleosides, cornerstone components of therapeutic oligonucleotides and antiviral drugs, the strategic use of protecting groups is paramount. The 5'-O-4,4'-dimethoxytrityl (DMT) and 3'-O-acetyl groups represent a common orthogonal protection strategy. The bulky DMT group provides a robust, acid-labile shield for the primary 5'-hydroxyl function, crucial for directing the 3'-to-5' chain assembly in oligonucleotide synthesis.[1][2] Concurrently, the acetyl group offers temporary protection for the 3'-hydroxyl group, which can be selectively removed under basic conditions. This document provides a comprehensive guide to the deprotection of 3'-O-Acetyl-5'-O-DMT-modified nucleosides, detailing the underlying chemical principles, step-by-step protocols, and analytical monitoring techniques.

Core Principles: Orthogonal Deprotection Strategy

The successful synthesis and modification of nucleosides hinge on the ability to selectively deprotect one functional group while others remain intact. The DMT and acetyl groups are an excellent example of an orthogonal set, as their cleavage conditions are distinct and non-interfering.

• DMT Group Removal (Detritylation) : The DMT group is highly susceptible to acid-catalyzed hydrolysis.[1][3][4] The mechanism involves protonation of the ether oxygen, leading to the formation of a stable and intensely colored dimethoxytrityl carbocation.[1][5] This property is often exploited for real-time monitoring of reaction yields in automated synthesis.[1][4]

• Acetyl Group Removal (Deacetylation) : The 3'-O-acetyl group, an ester, is typically removed by base-catalyzed hydrolysis, a reaction commonly known as saponification.[6][7][8] This process involves the nucleophilic attack of a hydroxide ion on the ester's carbonyl carbon.[6][8]

The differential lability of these two groups allows for three distinct deprotection pathways, which can be strategically chosen based on the desired synthetic outcome.

Caption: Orthogonal deprotection pathways for 3'-O-Acetyl-5'-O-DMT-nucleosides.

Part 1: Selective Removal of the 5'-O-DMT Group

The selective cleavage of the DMT group is a routine procedure in both solution-phase and solid-phase synthesis. The primary challenge is to achieve complete removal without causing unwanted side reactions, such as depurination, particularly with sensitive nucleosides.

Mechanistic Insight

The acid-catalyzed detritylation proceeds via an SN1-type mechanism, favored by the formation of the highly stabilized dimethoxytrityl cation. The reaction is rapid and quantitative under mild acidic conditions.[1][3]

Caption: Acid-catalyzed removal of the 5'-O-DMT protecting group.

Experimental Protocols

Protocol 1.1: Solution-Phase Detritylation

This protocol is suitable for DMT removal from nucleosides in solution.

• Reagents and Materials:

  • 3'-O-Acetyl-5'-O-DMT-modified nucleoside

  • Dichloromethane (DCM), anhydrous

  • Trichloroacetic acid (TCA) or Dichloroacetic acid (DCA)

  • Saturated sodium bicarbonate solution

  • Brine

  • Anhydrous sodium sulfate

  • Silica gel for column chromatography

• Procedure:

  • Dissolve the 3'-O-Acetyl-5'-O-DMT-nucleoside in anhydrous DCM (e.g., 10 mL per 100 mg of nucleoside).

  • Cool the solution to 0 °C in an ice bath.

  • Add a 3% solution of TCA or DCA in DCM dropwise until the characteristic orange color of the DMT cation persists.[9]

  • Monitor the reaction by Thin Layer Chromatography (TLC). The product will have a lower Rf value than the starting material.

  • Once the reaction is complete (typically 5-10 minutes), quench the reaction by adding saturated sodium bicarbonate solution.

  • Transfer the mixture to a separatory funnel and extract the aqueous layer twice with DCM.

  • Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

  • Filter and concentrate the solution under reduced pressure.

  • Purify the resulting 3'-O-Acetyl-nucleoside by silica gel column chromatography.

Protocol 1.2: Solid-Phase Detritylation (Manual)

This protocol is for deprotection of a nucleoside attached to a solid support, such as Controlled Pore Glass (CPG).[10]

• Reagents and Materials:

  • Nucleoside-functionalized solid support in a synthesis column

  • Deblocking solution: 3% TCA or DCA in DCM

  • Acetonitrile, synthesis grade

• Procedure:

  • Pass the deblocking solution through the synthesis column. The eluent will turn bright orange.[9]

  • Continue passing the solution for 60-180 seconds.

  • Wash the solid support thoroughly with acetonitrile to remove all traces of the acid and the cleaved DMT cation.[9][11] This is a critical step to ensure high coupling efficiency in the subsequent synthetic cycle.

Part 2: Selective Removal of the 3'-O-Acetyl Group

The removal of the acetyl group is achieved under basic conditions, which leave the acid-labile DMT group intact.

Mechanistic Insight

The saponification of the 3'-O-acetyl ester proceeds via a nucleophilic acyl substitution mechanism. The hydroxide ion acts as a nucleophile, attacking the electrophilic carbonyl carbon of the acetyl group. This forms a tetrahedral intermediate which then collapses, releasing the 3'-hydroxyl group and acetate.[6][8]

Experimental Protocols

Protocol 2.1: Saponification using Ammonium Hydroxide

This is a common and effective method for deacetylation.

• Reagents and Materials:

  • 3'-O-Acetyl-5'-O-DMT-modified nucleoside

  • Methanol

  • Concentrated ammonium hydroxide (28-30%)

  • Silica gel for column chromatography

• Procedure:

  • Dissolve the 3'-O-Acetyl-5'-O-DMT-nucleoside in methanol (e.g., 5 mL per 100 mg).

  • Add concentrated ammonium hydroxide (e.g., 5 mL per 100 mg of nucleoside).

  • Stir the reaction at room temperature.

  • Monitor the reaction by TLC. The product will have a slightly lower Rf than the starting material.

  • Upon completion (typically 1-2 hours), concentrate the reaction mixture under reduced pressure.

  • Purify the resulting 5'-O-DMT-nucleoside by silica gel column chromatography.

Protocol 2.2: Saponification using Potassium Carbonate in Methanol

This method uses a milder base and is often employed for "ultra-mild" deprotection conditions, particularly when other base-sensitive groups are present.[12][13]

• Reagents and Materials:

  • 3'-O-Acetyl-5'-O-DMT-modified nucleoside

  • Methanol, anhydrous

  • Potassium carbonate (K₂CO₃), anhydrous

• Procedure:

  • Dissolve the 3'-O-Acetyl-5'-O-DMT-nucleoside in anhydrous methanol.

  • Add anhydrous potassium carbonate (e.g., 0.5 equivalents).

  • Stir the suspension at room temperature.

  • Monitor the reaction by TLC.

  • Once complete, neutralize the reaction mixture with a weak acid (e.g., acetic acid).

  • Filter the mixture to remove inorganic salts.

  • Concentrate the filtrate and purify the product by silica gel column chromatography.

Part 3: Complete Deprotection

To obtain the fully deprotected nucleoside, a two-step or a one-pot approach can be employed. The two-step approach involves sequential application of the protocols described above.

Protocol 3.1: Sequential Two-Step Deprotection

• Perform the selective removal of the 5'-O-DMT group as described in Protocol 1.1.

• Purify the resulting 3'-O-Acetyl-nucleoside.

• Subject the purified intermediate to one of the deacetylation protocols (e.g., Protocol 2.1).

• Purify the final deprotected nucleoside.

This method is advantageous when purification of the intermediate is necessary or when precise control over each deprotection step is required.

Data Summary and Comparison

Deprotection Target	Reagent(s)	Solvent(s)	Typical Conditions	Key Considerations
5'-O-DMT	3% Trichloroacetic Acid (TCA) or Dichloroacetic Acid (DCA)	Dichloromethane (DCM)	0°C to RT, 5-10 min	Rapid and quantitative. Risk of depurination with prolonged exposure.[5]
5'-O-DMT	80% Acetic Acid	Water	RT, 20-30 min	Milder conditions, but longer reaction times.[10][14]
3'-O-Acetyl	Concentrated NH₄OH	Methanol	RT, 1-2 hours	Effective and common method. Volatile reagents are easily removed.
3'-O-Acetyl	K₂CO₃	Methanol	RT, 2-4 hours	Milder conditions, suitable for sensitive substrates.[12][13]

Analytical Monitoring

The progress of deprotection reactions should be closely monitored to ensure complete conversion and minimize side-product formation.

• Thin Layer Chromatography (TLC): A quick and effective method to track the disappearance of the starting material and the appearance of the product. The DMT-containing compounds can often be visualized by charring with a sulfuric acid solution, which produces a bright orange spot.

• High-Performance Liquid Chromatography (HPLC): Provides quantitative analysis of the reaction mixture. Reversed-phase HPLC is particularly well-suited for separating the lipophilic DMT-containing compounds from their more polar deprotected counterparts.[15][16][17]

• Mass Spectrometry (MS): Confirms the identity of the starting material, intermediates, and the final product by providing accurate mass information.[18]

Troubleshooting

Issue	Possible Cause(s)	Suggested Solution(s)
Incomplete Detritylation	Insufficient acid or reaction time.	Add more deblocking solution or extend the reaction time. Monitor closely by TLC.
Depurination during Detritylation	Over-exposure to acidic conditions.	Use milder acid (e.g., 80% acetic acid) or reduce reaction time and temperature.[10]
Re-tritylation after workup	Residual acid leading to equilibrium shift.	Ensure thorough quenching with a base (e.g., sodium bicarbonate) before concentration.[14]
Incomplete Deacetylation	Insufficient base or reaction time.	Add more base or increase the reaction time. Gentle warming may be applied if the substrate is stable.
Side reactions during deacetylation	Presence of other base-labile groups.	Use milder conditions, such as K₂CO₃ in methanol.[12][13]

Conclusion

The deprotection of 3'-O-Acetyl-5'-O-DMT-modified nucleosides is a fundamental process in nucleic acid chemistry. By understanding the underlying mechanisms and employing the appropriate reaction conditions, researchers can selectively or completely remove these protecting groups with high efficiency. The choice of protocol depends on the specific requirements of the synthetic route and the stability of the nucleoside derivative. Careful monitoring and purification are essential to ensure the integrity and purity of the final product, which is critical for downstream applications in research, diagnostics, and therapeutics.

References

• Lindstrom, U. M., & Kool, E. T. (2002). An orthogonal oligonucleotide protecting group strategy that enables assembly of repetitive or highly structured DNAs. Nucleic Acids Research, 30(19), e101. [Link]

• Lindstrom, U. M., & Kool, E. T. (2002). An orthogonal oligonucleotide protecting group strategy that enables assembly of repetitive or highly structured DNAs. PubMed. [Link]

• Xu, J., et al. (2024). Regioselective Deacetylation in Nucleosides and Derivatives. Chemistry – A European Journal. [Link]

• Ferrari, V., et al. (2016). Chemoselective N-Deacetylation of Protected Nucleosides and Nucleotides Promoted by Schwartz's Reagent. Nucleosides, Nucleotides & Nucleic Acids, 35(10-12), 564-573. [Link]

• Applied Biosystems. (n.d.). Manual Detritylation of Oligonucleotides after Deprotection. [Source provided as a PDF, direct link unavailable].

• ATDBio. (n.d.). Solid-phase oligonucleotide synthesis. Nucleic Acids Book. [Link]

• Reddit. (2022, June 4). how to properly remove DMT from a nucleoside? r/Chempros. [Link]

• Mikkola, S., et al. (2001). The chemical stability of S-(2-acylthioethyl) and S-acyloxymethyl protected thymidylyl-3',5'-thymidine phosphoromonothiolates and their deacylation products in aqueous solution. Nucleosides, Nucleotides & Nucleic Acids, 20(1-2), 77-91. [Link]

• ATDBio. (n.d.). Solid Phase Oligonucleotide Synthesis. [Source provided as a PDF, direct link unavailable].
• Google Patents. (1996). Recovery of oligonucleotides by gas phase cleavage. US5514789A.

• Ferrari, V., et al. (2015). Chemoselective N-Deacetylation of Protected Nucleosides and Nucleotides Promoted by Schwartz's Reagent. Cardiff University -ORCA. [Link]

• Glen Research. (n.d.). Deprotection Guide. [Source provided as a PDF, direct link unavailable].

• Grandas, A., et al. (2023). Synthesis of 2′-O-Methyl/2′-O-MOE-L-Nucleoside Derivatives and Their Applications: Preparation of G-Quadruplexes, Their Characterization, and Stability Studies. ACS Omega. [Link]

• Glen Research. (n.d.). In the last five Glen Reports, we have covered several aspects of oligonucleotide deprotection. [Source provided as a PDF, direct link unavailable].

• ChemGenes. (n.d.). DMT Protected Deoxy Nucleosides, Standard and Labile Protection. [Link]

• ResearchGate. (2002). An orthogonal oligonucleotide protecting group strategy that enables assembly of repetitive or highly structured DNAs. [Link]

• Glen Research. (n.d.). Chemical Modification of the 5'-Terminus of Oligonucleotides. Glen Report 1-21. [Link]

• LibreTexts Chemistry. (2021). Saponification of Esters. [Link]

• Kumar, P., et al. (2012). Process for the Capture and Reuse of the 4,4'-Dimethoxytriphenylmethyl Group during Manufacturing of Oligonucleotides. Organic Process Research & Development, 16(12), 2009-2015. [Link]

• HELIX Chromatography. (n.d.). HPLC Method for Analysis of Nucleosides and Nucleoside Derivatives on Amaze HD Column. [Link]

• Saneyoshi, M., et al. (1989). Synthetic nucleosides and nucleotides. XXXV. Synthesis and biological evaluations of 5-fluoropyrimidine nucleosides and nucleotides of 3-deoxy-beta-D-ribofuranose and related compounds. Chemical & Pharmaceutical Bulletin, 37(12), 3237-3241. [Link]

• Serra, S., et al. (2016). HPLC-based Assay to Monitor Extracellular Nucleotide/Nucleoside Metabolism in Human Chronic Lymphocytic Leukemia Cells. Journal of Visualized Experiments, (113), 54221. [Link]

• YMC. (n.d.). Analysis and Purification of Oligonucleotides by Anion Exchange and Ion-Pairing Reversed Phase Chromatography. [Link]

• YouTube. (2021, April 4). 191 CHM2211 Problem Solving Saponification as a Nucleophilic Acyl Substitution Reaction Under Basic. [Link]

• LibreTexts Chemistry. (2022, July 20). 11.9: Nucleophilic Acyl Substitution Reactions in the Laboratory. [Link]

• Google Patents. (2011).

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Application Note: De Novo X-Ray Crystallographic Phasing of RNA Using 5-Iodouridine Derivatization

Introduction & Mechanistic Rationale

The "phase problem" remains the primary bottleneck in macromolecular X-ray crystallography[1]. Unlike proteins, which can be routinely derivatized with selenomethionine to solve phases, RNA molecules lack intrinsic chemical diversity. This makes heavy-atom derivatization an absolute necessity for de novo experimental phase determination[1].

5-Iodouridine (5-IU) has emerged as a highly effective anomalous scatterer for Single-wavelength Anomalous Dispersion (SAD) and Multi-wavelength Anomalous Dispersion (MAD) phasing[2]. The iodine atom provides a massive anomalous signal ( f′′≈6.9e− ) at the readily accessible Cu Kα wavelength (1.5418 Å), allowing for robust in-house phase determination, as well as highly efficient synchrotron data collection[3].

However, the successful application of 5-IU is governed by two critical mechanistic constraints:

• Synthesis Limitations : Traditional solid-phase chemical synthesis suffers from exponentially decreasing yields for RNAs longer than 60 nucleotides. To circumvent this, Position-Selective Labeling of RNA (PLOR) must be utilized to incorporate 5-IU site-specifically into large, functional RNAs[1].

• Radiolysis and Photosensitivity : The C-I bond is highly susceptible to photolytic cleavage from ambient light[4] and site-specific radiation damage (radiolysis) during X-ray exposure[5]. Therefore, the experimental workflow must be strictly optimized to preserve the anomalous substructure.

Comparative Phasing Strategies

To contextualize the choice of 5-IU, the following table summarizes the quantitative and operational differences between common RNA heavy-atom derivatives. Understanding these parameters is critical for selecting the correct data collection strategy.

Feature	5-Iodouridine (5-IU)	5-Bromouridine (5-BrU)	2'-Methylseleno-uridine (2'-SeCH3)
Anomalous Scatterer	Iodine (I)	Bromine (Br)	Selenium (Se)
Optimal X-ray Wavelength	~1.54 Å (Cu Kα )	~0.92 Å (Synchrotron)	~0.97 Å (Se K-edge)
Anomalous Signal ( f′′ )	High (~6.9 e− at 1.54 Å)	Moderate (~4.0 e− at 0.92 Å)	Moderate (~3.8 e− at 0.97 Å)
Radiation Sensitivity	High (C-I bond cleavage)	High (C-Br bond cleavage)	Low (Stable C-Se bond)
Synthesis Method	Solid-phase, PLOR	Solid-phase, PLOR	Solid-phase
Primary Phasing Method	SAD	SAD / MAD	MAD / SAD

Experimental Workflow

Workflow for 5-Iodouridine (5-IU) RNA derivatization, crystallization, and SAD/MAD phasing.

Detailed Step-by-Step Protocols

Protocol 1: Synthesis and Preparation of 5-IU Derivatized RNA

Objective : Generate high-purity, site-specifically labeled RNA while preventing photolytic degradation.

• Site Selection : Identify solvent-exposed uridine residues within canonical A-form helical regions. Target approximately one 5-IU label per 30-50 nucleotides to ensure sufficient phasing power without disrupting the global fold. Avoid modifying residues critical for tertiary interactions or catalytic activity.

• Synthesis Strategy :

  • For short constructs (<60 nt): Synthesize using standard solid-phase phosphoramidite chemistry.

  • For large constructs (>60 nt): Employ the PLOR method. Initiate transcription with T7 RNA polymerase, pause at specific positions by withholding specific NTPs, introduce 5-iodo-UTP during the targeted elongation step, and resume native transcription[1].

• Light Protection (Critical) : Because 5-IU is highly photosensitive, all downstream steps must be performed in the dark or under a red safe-light. Wrap all reaction tubes, FPLC/HPLC columns, and storage vials in aluminum foil[4].

• Validation : Purify the RNA via denaturing PAGE or HPLC. Validate the precise incorporation of the heavy atom using Electrospray Ionization Mass Spectrometry (ESI-MS).

Protocol 2: Crystallization and Handling

Objective : Obtain well-diffracting, isomorphous crystals of the 5-IU RNA derivative.

• Refolding : Dilute the purified 5-IU RNA in a low-salt buffer. Heat to 85°C for 3 minutes to disrupt kinetic traps, then slow-cool to room temperature on the benchtop. Add required divalent cations (e.g., 10-15 mM MgCl 2​ ) to stabilize the tertiary structure.

• Crystallization Screening : Set up hanging-drop vapor diffusion plates. Because the bulky iodine atom (Van der Waals radius ~1.98 Å) can induce minor local conformational shifts, do not assume perfect isomorphism with the native crystal. Screen a fine grid of precipitant concentrations and pH around the native crystallization condition.

• Incubation : Store the crystallization plates in a dark, temperature-controlled incubator (typically 4°C or 20°C) to prevent UV/Vis-induced cleavage of the C-I bond[4].

• Cryoprotection : Transfer mature crystals into a cryoprotectant solution (e.g., mother liquor supplemented with 20-30% glycerol, PEG, or xylitol) and flash-cool in liquid nitrogen.

Protocol 3: X-ray Data Collection and SAD Phasing

Objective : Maximize the anomalous signal-to-noise ratio while mitigating site-specific radiation damage.

• Wavelength Optimization : For in-house data collection, utilize a Cu Kα source (1.5418 Å) where iodine exhibits an excellent anomalous signal[6]. At a synchrotron, select a wavelength between 1.5 Å and 1.77 Å to balance the strong anomalous signal against X-ray absorption effects.

• Dose Management (Causality) : The C-I bond is exceptionally prone to radiolysis. High-dose X-ray exposure will cleave the iodine atom from the uracil ring before a complete dataset is collected, destroying the anomalous substructure[5].

  • Strategy A: Attenuate the X-ray beam to 10-20% transmission. Use a fast-readout pixel detector (e.g., EIGER or Pilatus) to collect highly redundant data rapidly.

  • Strategy B: Employ multi-crystal averaging. Collect low-dose, partial datasets (e.g., 30-50 degrees) from multiple isomorphous 5-IU crystals. Merge these partial datasets to achieve high completeness and redundancy without compromising the heavy-atom occupancy.

• Phase Determination : Process the diffraction data using XDS or DIALS, ensuring that Friedel pairs are kept strictly unmerged. Analyze the anomalous signal-to-noise ratio ( d′′/σ(d′′) ) using SHELXC. Locate the iodine substructure using SHELXD or Phenix.AutoSol, and calculate initial experimental phases via SAD.

Sources

• 1. Heavy-atom labeling of RNA by PLOR for de novo crystallographic phasing | PLOS One [journals.plos.org]
• 2. Heavy-atom labeling of RNA by PLOR for de novo crystallographic phasing - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Cadmium SAD phasing at CuKα wavelength | F1000Research [f1000research.com]
• 4. Crystallization and preliminary diffraction analysis of a group I ribozyme from bacteriophage Twort - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 6. SAD phasing using iodide ions in a high-throughput structural genomics environment - PMC [pmc.ncbi.nlm.nih.gov]

Site-specific labeling of RNA with 5-iodo-2'-O-methyl-uridine

Application Note & Protocol: Site-Specific Labeling of RNA with 5-Iodo-2'-O-methyluridine

Executive Summary

The site-specific functionalization of RNA is a critical requirement for advanced structural biology, single-molecule biophysics, and the development of RNA therapeutics. Direct incorporation of bulky reporter groups (e.g., fluorophores, spin labels, or cross-linkers) during solid-phase synthesis often suffers from severe steric hindrance, leading to poor coupling yields and truncated sequences.

To circumvent these limitations, we present a highly optimized, self-validating workflow utilizing 5-Iodo-2'-O-methyluridine (5-I-2'-OMe-U) as a bioorthogonal handle. By leveraging the unique reactivity of the C5-iodine bond and the structural stability imparted by the 2'-O-methyl ether, researchers can perform near-quantitative post-synthetic palladium-catalyzed cross-couplings (Sonogashira, Suzuki, Stille) directly on the solid support [1]. This guide provides the mechanistic rationale, comparative data, and step-by-step protocols necessary to successfully synthesize and functionalize 5-I-2'-OMe-U modified RNA.

Mechanistic Rationale: Expertise & Causality

As application scientists, we must look beyond the steps of a protocol and understand the causality of our molecular tools. The selection of 5-I-2'-OMe-U is driven by two distinct structural features:

The Causality of the 5-Iodo Modification: The carbon-iodine (C-I) bond at the C5 position of the pyrimidine ring is highly polarizable and relatively weak (~240 kJ/mol). This specific bond energy is the engine for two powerful applications:

• Palladium-Catalyzed Cross-Coupling: The weak C-I bond readily undergoes oxidative addition with Pd(0) catalysts at room temperature. This enables the attachment of terminal alkynes (Sonogashira) or stannanes (Stille) without subjecting the fragile RNA to thermal degradation[2].

• Zero-Length Photochemical Cross-Linking: Upon irradiation with UV light (302–312 nm), the C-I bond undergoes homolytic cleavage to generate a highly reactive C5 radical. This radical rapidly cross-links with electron-rich amino acids (e.g., Tyrosine, Phenylalanine) in RNA-binding proteins, providing atomic-resolution mapping of RNA-protein interfaces.

The Causality of the 2'-O-Methyl Backbone: Standard RNA (containing a 2'-OH) requires bulky protecting groups (e.g., TBDMS, TOM, or ACE) during solid-phase synthesis. These groups create massive steric hindrance around the nucleobase, which physically blocks the Pd-catalyst from accessing the C5-iodine, drastically reducing cross-coupling yields. By substituting the 2'-OH with a 2'-O-methyl group:

• Steric Freedom: The small methyl group eliminates the need for 2'-protection, exposing the 5-iodo handle for >90% coupling efficiency.

• Conformational Integrity: The 2'-OMe modification locks the ribose sugar into a C3'-endo pucker, strongly favoring the native A-form helical conformation of RNA [3].

• Nuclease Resistance: The methyl ether prevents the 2'-oxygen from acting as an internal nucleophile, rendering the RNA highly resistant to RNase-mediated degradation—a critical feature for in vivo applications and mammalian cell studies [4, 5].

Quantitative Data & Strategy Comparison

To justify the adoption of this workflow, Table 1 compares 5-I-2'-OMe-U against traditional labeling methods, while Table 2 outlines the optimized parameters required for successful palladium catalysis.

Table 1: Comparative Analysis of RNA Labeling Strategies

Strategy	Coupling Efficiency	Structural Perturbation	Nuclease Resistance	Primary Application
Direct Phosphoramidite Labeling	Low-Medium (<50% for bulky dyes)	High (Requires 2'-OH protection)	Low (Native RNA)	Short RNA probes (<20 nt)
Post-Synthetic NHS-Ester Coupling	Medium (60-80%)	Low	Low (Native RNA)	Amine-modified RNA
5-Iodo-2'-OMe-U (Pd-Coupling)	High (>90%)	Minimal (A-form preserved)	High (RNase resistant)	Complex labels, Spin-labeling, Aptamers
5-Iodo-2'-OMe-U (UV Crosslinking)	N/A (Photochemical)	Minimal	High	RNA-Protein interaction mapping

Table 2: Optimized Reaction Parameters for On-Column Sonogashira Coupling

Parameter	Recommended Condition	Mechanistic Rationale
Catalyst	Pd(PPh3)4 (10-20 mol%)	Provides active Pd(0) species. Tetrakis is stable and highly effective for C5-pyrimidine oxidative addition.
Co-Catalyst	CuI (20-40 mol%)	Facilitates transmetalation by forming a reactive copper-acetylide intermediate with the terminal alkyne.
Solvent System	DMF / Et3N (1:1 v/v)	DMF swells the CPG resin for optimal mass transfer; Et3N acts as the base to deprotonate the alkyne.
Atmosphere	Strict Argon/Nitrogen	Prevents oxidative deactivation of Pd(0) and unwanted Glaser homocoupling of the alkyne label.

Experimental Workflows & Protocols

Fig 1: Workflow for post-synthetic site-specific RNA labeling via on-column cross-coupling.

Protocol A: Solid-Phase Synthesis of 5-I-2'-OMe-U Modified RNA

Self-Validating Principle: Always retain the 5'-DMT group on the terminal nucleotide if hydrophobic interaction chromatography is planned, but remove it if immediate on-column cross-coupling is desired to prevent steric blocking of the upper column bed.

• Preparation: Dissolve the 5-Iodo-2'-O-methyluridine phosphoramidite in anhydrous acetonitrile to a concentration of 0.1 M. Ensure molecular sieves (<30 ppm H2O) are present in the vial.

• Coupling Cycle: Program the DNA/RNA synthesizer for standard RNA coupling, but extend the coupling time for the 5-I-2'-OMe-U monomer to 6 minutes to ensure >99% stepwise yield.

• Completion: Upon sequence completion, execute a final detritylation (DMT-OFF) step. Do not cleave the oligonucleotide from the Controlled Pore Glass (CPG) solid support. Remove the column from the synthesizer and dry under a stream of argon.

Protocol B: On-Column Sonogashira Cross-Coupling

Causality Check: Performing the reaction on-column (solid phase) rather than in-solution prevents RNA aggregation, allows for the use of massive excesses of organic-soluble dyes, and enables the complete removal of toxic heavy metals (Pd/Cu) via simple washing.

Fig 2: Catalytic cycle of Pd-mediated Sonogashira cross-coupling on 5-Iodo-modified RNA.

• Reagent Preparation: In a dry, argon-purged vial, dissolve the terminal alkyne-label (e.g., Alkyne-Fluorophore, 15 equivalents relative to RNA) in 500 µL of anhydrous DMF. Add 500 µL of anhydrous Triethylamine (Et3N).

• Degassing (Critical Step): Sparge the DMF/Et3N solution with argon for at least 15 minutes. Oxygen rapidly oxidizes Pd(0) to inactive Pd(II), which will completely halt the reaction.

• Catalyst Addition: Inside a glovebox or under a strict argon stream, add Pd(PPh3)4 (15 mol%) and CuI (30 mol%) to the degassed solution. The solution should turn a clear, pale yellow/orange.

• Coupling: Attach two luer-lock syringes to the ends of the CPG column. Draw the catalyst/label solution into the column. Use a push-pull motion to pass the reagents over the resin bed for 3–4 hours at 35°C.

• Washing: Expel the reaction mixture. Wash the CPG column sequentially with DMF (5 mL), Acetonitrile (5 mL), a 0.1 M solution of sodium diethyldithiocarbamate in DMF (to scavenge residual palladium), and finally Dichloromethane (5 mL). Dry the resin under vacuum.

Protocol C: Deprotection, Cleavage, and Purification

• Cleavage: Transfer the dried CPG resin to a screw-cap microcentrifuge tube. Add 1.0 mL of AMA reagent (1:1 mixture of 30% Ammonium Hydroxide and 40% aqueous Methylamine).

• Deprotection: Incubate at 65°C for 15 minutes. (Note: If the attached label contains base-sensitive moieties like esters, use 30% Ammonium Hydroxide at room temperature for 24 hours instead).

• Recovery: Cool the tube on ice, centrifuge briefly, and transfer the supernatant to a fresh tube. Lyophilize to dryness.

• Purification: Resuspend the pellet in RNase-free water and purify via Reverse-Phase HPLC (0.1 M Triethylammonium acetate buffer / Acetonitrile gradient). The hydrophobic nature of the newly attached label will significantly shift the retention time, allowing for baseline separation from unlabeled failure sequences.

References

• Title: Postsynthetic on Column RNA Labeling via Stille Coupling. Source: Bioconjugate Chemistry. URL: [Link]

• Title: Base-specific spin-labeling of RNA for structure determination. Source: PubMed. URL: [Link]

• Title: Site-Specific Fluorescent Labeling of RNA Molecules by Specific Transcription Using Unnatural Base Pairs. Source: Journal of the American Chemical Society. URL: [Link]

• Title: Diels–Alder Cycloadditions on Synthetic RNA in Mammalian Cells. Source: Bioconjugate Chemistry. URL: [Link]

• Title: Purine nucleoside analogs in the treatment of rarer chronic lymphoid leukemias. Source: Current Pharmaceutical Design. URL: [Link]

Application Note: Preparation of 5-Iodo-2'-O-Methyl-Uridine Phosphoramidites for ASO Synthesis

Introduction & Strategic Rationale

The development of Antisense Oligonucleotides (ASOs) relies heavily on modified nucleoside phosphoramidites to optimize pharmacokinetic and pharmacodynamic profiles. The 2'-O-methyl modification is a cornerstone in ASO design, conferring significant resistance to nuclease degradation while increasing the binding affinity to target RNA[4].

Incorporating a 5-iodo modification on the pyrimidine base serves multiple strategic purposes:

• Structural Probing : It acts as a highly effective photocrosslinking probe for RNA-protein interaction studies.

• Duplex Modulation : The steric bulk of the iodine atom favorably modulates the thermodynamic stability of the oligonucleotide duplex.

• Synthetic Versatility : The 5-iodo group functions as a highly reactive electrophilic handle for downstream palladium-catalyzed cross-coupling reactions (e.g., Sonogashira couplings), enabling the generation of complex C5-modified libraries (such as 5-propynyl derivatives) [2].

This application note details a robust, field-proven, three-step synthetic protocol for the preparation of 5-iodo-2'-O-methyl-uridine phosphoramidites. The methodology emphasizes mechanistic causality, strict anhydrous handling, and self-validating quality control metrics to ensure high-fidelity ASO synthesis.

Chemical Rationale & Causality

As a self-validating system, every reagent in this workflow is chosen to maximize yield while preventing side reactions that compromise oligonucleotide purity.

• Step 1: C5-Iodination via CAN/I 2​ The use of molecular iodine (I 2​ ) and Ceric Ammonium Nitrate (CAN) in acetonitrile provides a mild, highly efficient electrophilic aromatic substitution at the C5 position. Causality : CAN acts as a one-electron oxidant, generating the highly reactive electrophilic iodine species (I + ) from I 2​ . This species selectively attacks the electron-rich C5 position of the pyrimidine ring without requiring harsh acidic conditions that could degrade the nucleoside's glycosidic bond [1].

• Step 2: 5'-O-DMT Protection The 5'-hydroxyl group is selectively protected using 4,4'-Dimethoxytrityl chloride (DMT-Cl) in anhydrous pyridine. Causality : Pyridine serves a dual role as both the solvent and an acid scavenger. It neutralizes the HCl byproduct generated during the reaction, which is critical because the DMT ether is highly acid-labile. Neutralization prevents premature detritylation [3].

• Step 3: 3'-O-Phosphitylation The 3'-hydroxyl group is reacted with 2-cyanoethyl N,N-diisopropylchlorophosphoramidite (CEP-Cl) using N,N-diisopropylethylamine (DIPEA). Causality : DIPEA is a sterically hindered base that neutralizes HCl without acting as a competing nucleophile. Strict anhydrous conditions are mandatory here; any trace moisture will rapidly hydrolyze CEP-Cl to form unreactive H-phosphonate impurities, effectively terminating the synthesis [2].

Synthesis Workflow Diagram

Figure 1: Three-step synthesis of 5-Iodo-2'-O-methyluridine phosphoramidite.

Experimental Protocols

Step 1: Synthesis of 5-Iodo-2'-O-methyluridine

• Preparation : Dissolve 2'-O-methyluridine (10.0 mmol, 1.0 eq) in 50 mL of an Acetonitrile/Water mixture (9:1 v/v) in a round-bottom flask equipped with a reflux condenser.

• Activation : Add Iodine (6.0 mmol, 0.6 eq) and Ceric Ammonium Nitrate (5.0 mmol, 0.5 eq) to the stirring solution.

• Reaction : Heat the mixture to 80 °C and stir for 2 hours. Monitor via TLC (DCM:MeOH 9:1).

• Quenching : Cool to room temperature and quench the unreacted iodine by adding saturated aqueous Na 2​ S 2​ O 3​ until the deep purple color dissipates to a pale yellow.

• Workup : Extract with Ethyl Acetate (3 × 50 mL). Wash the combined organic layers with brine, dry over anhydrous Na 2​ SO 4​ , and concentrate under reduced pressure.

• Purification : Purify via silica gel flash chromatography (gradient 0-10% MeOH in DCM) to yield the product as a white solid.

Step 2: 5'-O-DMT Protection

• Drying : Co-evaporate the purified 5-iodo-2'-O-methyluridine (8.0 mmol, 1.0 eq) with anhydrous pyridine (2 × 20 mL) to remove trace moisture.

• Reaction : Dissolve the dried intermediate in 40 mL of anhydrous pyridine under an Argon atmosphere. Cool to 0 °C in an ice bath.

• Addition : Add 4,4'-Dimethoxytrityl chloride (DMT-Cl) (9.6 mmol, 1.2 eq) portion-wise over 15 minutes.

• Incubation : Remove the ice bath and stir at room temperature for 4 hours.

• Quenching : Add 2 mL of anhydrous methanol to quench excess DMT-Cl. Stir for 10 minutes.

• Workup : Dilute the mixture with 100 mL of DCM. Wash with cold 5% aqueous NaHCO 3​ (2 × 50 mL) and brine (50 mL). Dry over Na 2​ SO 4​ and concentrate.

• Purification : Purify via silica gel chromatography (Hexane:EtOAc 1:1 to 100% EtOAc, containing 1% Triethylamine to prevent acid-catalyzed detritylation).

Step 3: 3'-O-Phosphitylation

Note: This step must be performed under strictly anhydrous conditions.

• Drying : Co-evaporate the 5'-O-DMT intermediate (6.0 mmol, 1.0 eq) with anhydrous toluene (2 × 20 mL) and place under high vacuum for 2 hours.

• Reaction : Dissolve in 30 mL of anhydrous DCM under Argon. Add anhydrous DIPEA (15.0 mmol, 2.5 eq) and cool to 0 °C.

• Addition : Dropwise, add 2-cyanoethyl N,N-diisopropylchlorophosphoramidite (CEP-Cl) (9.0 mmol, 1.5 eq) via a gas-tight syringe.

• Incubation : Stir at room temperature for 2 hours.

• Workup : Dilute with 50 mL of DCM. Wash rapidly with cold 5% aqueous NaHCO 3​ (50 mL) and brine (50 mL). Dry over Na 2​ SO 4​ and concentrate to a viscous foam.

• Purification : Purify via rapid silica gel chromatography (Hexane:EtOAc 7:3 to 3:7, containing 1% Triethylamine). Precipitate the concentrated product from cold hexane to yield a crisp, white foam.

Quantitative Data & Reaction Parameters

Step	Reagents / Catalysts	Equivalents	Temp (°C)	Time (h)	Yield (%)	Purification Method
1. Iodination	I 2​ , CAN	0.6, 0.5	80	2.0	88 - 92	Silica column (DCM/MeOH)
2. Tritylation	DMT-Cl, Pyridine	1.2, Solvent	0 → RT	4.0	80 - 85	Silica column (+ 1% Et 3​ N)
3. Phosphitylation	CEP-Cl, DIPEA	1.5, 2.5	0 → RT	2.0	75 - 82	Rapid silica (+ 1% Et 3​ N)

Quality Control & Self-Validation Metrics

To ensure the integrity of the synthesized phosphoramidite for automated ASO synthesis, the following validation checkpoints must be met:

• Step 1 Validation ( 1 H NMR) : Confirm the disappearance of the H-5 proton doublet (typically ~5.8 ppm) and the collapse of the H-6 doublet into a sharp singlet (~8.0 ppm), confirming quantitative C5 substitution.

• Step 2 Validation (Visual & TLC) : The product spot on TLC will turn bright orange/red upon exposure to acidic vapors (e.g., TCA or HCl), confirming the presence of the acid-labile DMT cation.

• Step 3 Validation ( 31 P NMR) : The ultimate validation of the final product. The 31 P NMR spectrum must show two distinct, sharp peaks between 149.0 ppm and 151.0 ppm , corresponding to the two diastereomers at the chiral phosphorus center. The absence of peaks around 8-14 ppm confirms the sample is free from hydrolyzed H-phosphonate impurities.

• HPLC/MS : ESI-HRMS must confirm the exact mass. HPLC purity must be >98% (monitored at 254 nm) prior to loading onto an automated DNA/RNA synthesizer.

References

• Title : Modifications at the C(5) position of pyrimidine nucleosides. Source : Russian Chemical Reviews. URL :[Link] [1]

• Title : Synthesis of 4′-C-α-Aminoethoxy-2′-O-Methyl-5-Methyl- and 5-Propynyl-Uridine Phosphoramidites for Structurally Optimized Antisense Oligonucleotides. Source : ResearchGate. URL :[Link] [2]

• Title : Development of Phosphoramidite Reagents for the Synthesis of Base-Labile Oligonucleotides Modified with a Linear Aminoalkyl and Amino-PEG Linker at the 3′-End. Source : MDPI. URL : [Link] [3]

• Title : Phosphoramidite Chemistry: The Engine Behind Oligonucleotide Innovation. Source : Aragen. URL :[Link] [4]

Application Note: High-Efficiency In Vitro UV Cross-Linking of RNA-Protein Complexes Using 5-Iodo-2'-O-Methyl-Uridine

Executive Summary & Mechanistic Causality

The mapping of RNA-protein interactions is foundational to understanding post-transcriptional regulation, viral replication, and RNA-targeted drug development. Traditional ultraviolet (UV) cross-linking at 254 nm is notoriously inefficient (often yielding <5% cross-linked complex) and risks severe oxidative damage to both the protein and the RNA[1].

To overcome these limitations, the incorporation of photoreactive halogenated nucleosides—specifically 5-iodo-2'-O-methyl-uridine (5-I-Um) —has emerged as a gold standard for zero-length cross-linking. This application note details the causality, experimental design, and step-by-step protocols for utilizing 5-I-Um modified RNA in in vitro cross-linking assays.

The Photochemical Causality of 5-Iodouridine

5-Iodouridine exhibits strong UV absorption in the 300–330 nm range (molar extinction coefficient of ~165 L mol⁻¹ cm⁻¹ at 325 nm)[2]. When irradiated with long-wave UV light (308 nm excimer laser or standard 312 nm UV lamps), the chromophore undergoes irreversible carbon-iodine (C-I) bond homolysis. This specific excitation generates a highly reactive uridin-5-yl radical [2]. Because the radical is extremely short-lived, it strictly reacts with amino acid residues (preferentially aromatic rings like Tyrosine, Phenylalanine, and Histidine) that are in direct, sub-angstrom contact with the nucleobase[3].

The Structural Role of the 2'-O-Methyl Modification

While the 5-iodo modification drives the photochemistry, the 2'-O-methyl (2'-OMe) modification on the ribose sugar provides critical structural and biochemical advantages[4]:

• Nuclease Resistance: It protects the RNA from degradation by endogenous RNases when assays are performed in crude lysates.

• Conformational Rigidity: The 2'-OMe group locks the ribose into a C3'-endo pucker, mimicking the natural A-form geometry of structured RNA and stabilizing base-pairing interactions[4].

Caption: Photochemical mechanism of 5-iodo-uridine UV-induced radical cross-linking to target proteins.

Comparative Advantages & Quantitative Metrics

Understanding the thermodynamic and photochemical differences between cross-linking modalities is essential for assay optimization. Table 1 summarizes why 5-I-Um is preferred over standard uridine or 4-thiouridine (4-SU) for high-resolution structural mapping.

Table 1: Comparison of RNA UV Cross-linking Modalities

Feature	Standard Uridine	4-Thio-Uridine (4-SU)	5-Iodo-Uridine (5-I-U)
Optimal UV Wavelength	254 nm	365 nm	308 – 312 nm
Cross-linking Efficiency	Low (~1–5%)	Moderate (~10–20%)	High (up to 40–50%)
Reactive Intermediate	Excited singlet/triplet	Thio-ketyl radical	Uridin-5-yl radical
Protein Damage Risk	High (Ozone generation)	Low	Low
Primary Target Residues	Cys, Lys, Tyr, Trp	Cys, Lys, Tyr	Tyr, Phe, His

Trustworthiness: Designing a Self-Validating Assay

A robust biochemical protocol must be self-validating. False positives in UV cross-linking can arise from protein aggregation, non-specific RNA-protein sticking surviving incomplete denaturation, or UV-induced artifacts. Your experimental design must include the controls outlined in Table 2.

Table 2: Mandatory Self-Validating Experimental Controls

Control Setup	Expected Result	Causality / Purpose
No UV Control (RNA + Protein, No UV)	No shifted band on SDS-PAGE	Proves that the observed shift is a covalent linkage, not a tight non-covalent complex surviving SDS.
Unmodified RNA Control (Standard RNA + UV)	Minimal/No band at 312 nm	Validates that cross-linking is strictly dependent on the photoreactive 5-Iodo modification, as standard RNA does not cross-link efficiently at >300 nm[1].
Competitor RNA (5-I-Um RNA + 100x Unlabeled RNA)	Complete loss of cross-linked band	Confirms the specificity of the interaction; proves the protein is binding the sequence/structure, not just acting as a non-specific polyanion sink.

Step-by-Step Methodology

A. RNA Preparation and Labeling

Expert Insight: Because fully 2'-O-methylated RNA is highly resistant to standard RNase A/T1 digestion, we strongly recommend using a chimeric RNA oligonucleotide (15–30 nt). In this design, only the 5-I-U residue and 1-2 adjacent nucleotides are 2'-O-methylated, while the rest of the backbone consists of standard ribonucleotides. This allows for efficient downstream RNase digestion.

• Obtain the synthetic 5-I-Um modified RNA oligonucleotide.

• 5'-end label the RNA using T4 Polynucleotide Kinase (PNK) and [γ-³²P]ATP.

• Purify the labeled RNA via a G-25 spin column or denaturing PAGE to remove unincorporated free nucleotides.

B. RNA-Protein Binding Reaction

• In a low-adhesion microcentrifuge tube, assemble a 20 µL binding reaction containing:

  • 10–50 fmol of ³²P-labeled 5-I-Um RNA.

  • 1–5 pmol of purified recombinant target protein (or 10–30 µg of cell extract).

  • Binding Buffer (e.g., 20 mM HEPES pH 7.4, 150 mM KCl, 1.5 mM MgCl₂, 1 mM DTT, 5% glycerol).

  • 1 µg of non-specific competitor (e.g., yeast tRNA or poly(rI:rC)) to suppress non-specific binding.

• Incubate the reaction at room temperature for 20 minutes to allow the complex to reach equilibrium.

C. UV Irradiation (The Cross-linking Step)

• Transfer the 20 µL reaction to a well of a pre-chilled 96-well polystyrene plate or place the open microcentrifuge tube directly on an ice block. Causality: Maintaining the reaction on ice prevents thermal degradation of the protein during prolonged UV exposure.

• Position a 312 nm UV transilluminator (or a 308 nm excimer laser source) exactly 3–5 cm above the samples.

• Irradiate for 15 to 30 minutes .

  • Note: Because 312 nm light is lower energy than 254 nm, longer exposure times are required, but the risk of collateral UV damage to the protein is virtually eliminated[3].

D. RNase Digestion

Causality: Intact RNA (e.g., 30 nt) possesses significant molecular weight (~10 kDa) and a massive negative charge, which will severely alter the electrophoretic mobility of the cross-linked protein. Digesting the uncross-linked portions of the RNA leaves only a tiny radioactive "tag" covalently bound to the protein, allowing it to migrate true to its molecular weight on an SDS-PAGE gel.

• Add 1 µL of an RNase cocktail (e.g., 1 µg RNase A and 10 U RNase T1) to the reaction.

• Incubate at 37°C for 20 minutes.

  • Troubleshooting Note: If using a fully 2'-O-methylated RNA probe, RNase A/T1 will fail. You must either skip this step (if the RNA is very short, <15 nt) or use a broad-spectrum nuclease capable of digesting modified nucleic acids, such as Benzonase (requires 2 mM Mg²⁺) for an extended incubation.

E. SDS-PAGE and Visualization

• Add 4X SDS Laemmli sample buffer to the reaction.

• Boil at 95°C for 5 minutes to fully denature the proteins.

• Resolve the samples on a 4–12% Bis-Tris polyacrylamide gel.

• Dry the gel onto filter paper under a vacuum at 80°C for 1 hour.

• Expose the dried gel to a phosphorimager screen overnight and scan to visualize the radiolabeled, cross-linked protein bands.

Caption: Step-by-step workflow for in vitro RNA-protein UV cross-linking assays.

References

• Glen Report 31.12: 5-Bromo- and 5-Iodo-Pyrimidine Nucleosides; Efficient Oligo to Protein Photo-Cross-linkers. Glen Research. URL: [Link]

• Detecting RNA-protein interactions by photocross-linking using RNA molecules containing uridine analogs. Cold Spring Harbor Protocols, 2013. URL:[Link]

• Mechanistic Studies of the 5-Iodouracil Chromophore Relevant to Its Use in Nucleoprotein Photo-Cross-Linking. Journal of the American Chemical Society. URL:[Link]

• Custom RNA synthesis (Modifications: 5-Iodo-uridine & 2'-OMe). Horizon Discovery. URL:[Link]

Sources

• 1. Detecting RNA-protein interactions by photocross-linking using RNA molecules containing uridine analogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. glenresearch.com [glenresearch.com]
• 4. Custom siRNA synthesis [horizondiscovery.com]

Technical Notes & Optimization

Technical Support Center: Optimizing 5'-O-DMT-5-iodo-2'-O-methyl-uridine Coupling

Welcome to the Advanced Oligonucleotide Synthesis Support Center. As a Senior Application Scientist, I have designed this guide to help researchers and drug development professionals overcome the specific kinetic and steric challenges associated with incorporating heavily modified pyrimidines—specifically 5'-O-DMT-5-iodo-2'-O-methyl-uridine—during solid-phase oligonucleotide synthesis (SPOS).

Below, you will find a mechanistic breakdown of the coupling barriers, a targeted troubleshooting FAQ, quantitative optimization data, and a self-validating experimental protocol.

Mechanistic Workflow: Overcoming Steric Hindrance

The primary challenge with 5-iodo-2'-O-methyl-uridine is the massive steric bulk adjacent to the reactive 3'-phosphoramidite center. The diagram below illustrates the logical workflow for selecting the correct chemical environment to force this thermodynamically unfavorable coupling to completion.

Logical workflow for overcoming steric hindrance during 5-Iodo-2'-OMe-U phosphoramidite coupling.

Troubleshooting Guide & FAQs

Q1: Why does my stepwise coupling efficiency drop specifically when adding 5-Iodo-2'-OMe-U compared to standard unmodified amidites? Causality: The coupling of phosphoramidites relies on the nucleophilic attack of the 5'-OH of the growing oligonucleotide chain onto the protonated phosphoramidite intermediate. The 2'-O-methyl modification introduces immense steric bulk directly adjacent to the 3'-phosphoramidite moiety, physically shielding the reaction center[1]. Furthermore, the 5-iodo modification alters the electronic distribution and hydrophobicity of the pyrimidine ring. Standard coupling times (1–2 minutes) and standard activators (like 1H-tetrazole) fail to overcome this elevated activation energy barrier, leading to incomplete reactions and truncated sequences.

Q2: Which activator should I use to maximize the coupling yield of this specific monomer? Causality & Recommendation: Standard 1H-tetrazole (pKa ~4.8) is insufficiently nucleophilic for highly hindered amidites. You must transition to 4,5-Dicyanoimidazole (DCI) . While 5-(Ethylthio)-1H-tetrazole (ETT) is popular for RNA synthesis due to its high acidity (pKa 4.28), DCI (pKa 5.2) is less acidic but acts as a significantly stronger nucleophile[2],[3]. This nucleophilicity accelerates the formation of the reactive imidazolide intermediate, driving the reaction forward despite the 2'-OMe steric shield. Additionally, DCI's lower acidity prevents premature detritylation of the incoming amidite in the delivery lines, a common side-reaction during extended coupling times that leads to dimer impurities[4].

Q3: How long should the coupling time be extended? Recommendation: Extend the coupling time to 6 to 10 minutes . While standard DNA amidites couple in under 2 minutes, 2'-OMe modified phosphoramidites require a minimum of 6 minutes to achieve the >99% efficiency required for high-purity full-length product generation[1].

Q4: I extended the coupling time, but I am now seeing an increase in n-1 deletion mutations. What is the mechanistic cause? Causality: Extended coupling times expose the reaction environment to ambient moisture if the synthesizer lines or reagents are not rigorously anhydrous. Water (even at parts-per-million levels) acts as a competing nucleophile, reacting with the activated phosphoramidite to form an unreactive phosphonate, effectively scavenging your monomer[5]. Solution: Ensure your acetonitrile (ACN) diluent has a water content of <15 ppm. Pre-treat all ACN with activated 3Å molecular sieves for 24 hours prior to dissolving the amidite[2],[5].

Quantitative Optimization Data

To facilitate your experimental design, the following table summarizes the kinetic and chemical properties of common activators when applied to sterically hindered 2'-OMe amidites.

Activator	pKa	Relative Nucleophilicity	Recommended Concentration	Optimal Coupling Time (2'-OMe)	Expected Stepwise Yield
1H-Tetrazole	4.80	Low	0.45 M	10–15 min	< 95.0%
BTT	4.10	Moderate	0.30 M	6–8 min	~ 98.0%
ETT	4.28	Moderate	0.25 M	6–8 min	~ 98.5%
DCI	5.20	High	0.25 M – 0.50 M	6 min	> 99.0%

Data synthesis derived from comparative activator kinetics in solid-phase oligonucleotide synthesis[2],[3],[4].

Self-Validating Experimental Protocol: Optimized Coupling

This step-by-step methodology is designed as a self-validating system to ensure high-efficiency coupling of 5'-O-DMT-5-iodo-2'-O-methyl-uridine while preventing post-synthetic degradation.

Step 1: Reagent Preparation & Moisture Eradication

• Validate Solvent: Test the anhydrous acetonitrile (ACN) using Karl Fischer titration to ensure water content is strictly <15 ppm. Alternatively, store ACN over activated 3Å molecular sieves for 24 hours.

• Dissolve Amidite: Dilute the 5-iodo-2'-OMe-U phosphoramidite to a high effective concentration of 0.12 M to 0.15 M in the validated ACN under an argon atmosphere.

Step 2: Synthesizer Programming (Double Coupling Strategy)

• Prime Activator: Plumb the synthesizer with 0.25 M DCI in ACN.

• Program Cycle: Modify the synthesis cycle for the specific 5-iodo-2'-OMe-U insertion to a double-coupling format:

  • Pulse 1: Deliver amidite and DCI to the column. Pause flow and incubate for 4 minutes.

  • Pulse 2: Deliver a fresh stoichiometric equivalent of amidite and DCI. Pause flow and incubate for an additional 4 minutes (Total coupling time: 8 minutes).

Step 3: Stringent Capping & Oxidation

• Extend Capping: Increase the delivery time of Cap A (Acetic Anhydride) and Cap B (N-Methylimidazole) by 50% compared to standard cycles.

  • Causality: Extended coupling times slightly increase the risk of unreacted 5'-OH groups. Rigorous capping irreversibly acetylates these failures, preventing n-1 deletion sequences from propagating[2],[5].

• Oxidation: Proceed with standard iodine-based oxidation to convert the unstable phosphite triester to the stable P(V) phosphotriester.

Step 4: In-Process Validation (Trityl Monitoring)

• Monitor UV Absorbance: During the subsequent detritylation step (using Trichloroacetic acid or Dichloroacetic acid), monitor the UV absorbance of the released DMT carbocation at 498 nm.

• Validate: A stable or increasing DMT signal relative to the previous cycle confirms that the steric hindrance was successfully overcome and coupling efficiency exceeded 99%.

Step 5: Cleavage and Deprotection (Critical for 5-Iodo Stability)

• Execute Cleavage: Cleave the oligonucleotide from the solid support and remove base protecting groups using standard Ammonium Hydroxide (28-30%).

• Incubate at Room Temperature: Crucial Step: Incubate the solution strictly at room temperature for 24 hours [4].

  • Causality: Do NOT use elevated temperatures (e.g., 55°C) or aggressive mixtures like AMA (Ammonium hydroxide/Methylamine). 5-Iodo pyrimidines are highly susceptible to dehalogenation or nucleophilic substitution under harsh thermal/basic conditions. Room temperature treatment restricts iodo-degradation to <2%[4].

References

• Oligonucleotide synthesis basics: 4 key takeaways for in-house oligo production . biosearchtech.com. 2

• Glen Report 21.211 - TECHNICAL BRIEF – Synthesis of Long Oligonucleotides . glenresearch.com. 5

• Efficient activation of nucleoside phosphoramidites with 4,5-dicyanoimidazole during oligonucleotide synthesis - PMC . nih.gov. 3

• 2'-OMe-U CE-Phosphoramidite - LGC, Biosearch Technologies . biosearchtech.com. 1

• DCI - A LOGICAL ALTERNATIVE ACTIVATOR - Glen Research . glenresearch.com. 4

Sources

• 1. 2'-OMe-U CE-Phosphoramidite | LGC, Biosearch Technologies [biosearchtech.com]
• 2. blog.biosearchtech.com [blog.biosearchtech.com]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. glenresearch.com [glenresearch.com]
• 5. glenresearch.com [glenresearch.com]

Troubleshooting incomplete 3'-O-acetyl deprotection in modified RNA

Welcome to the Technical Support Center for Advanced RNA Synthesis. As a Senior Application Scientist, I have designed this guide to help you systematically diagnose, troubleshoot, and resolve incomplete 3'-O-acetyl deprotection in modified oligonucleotides.

In solid-phase RNA synthesis, the 3'-O-acetyl group is frequently utilized for orthogonal protection, particularly in reversible terminator chemistries or specific ligation strategies. However, incomplete removal of this group yields an unreactive 3'-terminus, severely compromising downstream applications such as enzymatic extension or ligation.

Diagnostic Workflow: Identifying the Bottleneck

Before altering your chemistry, you must isolate the root cause of the failure. The workflow below outlines the self-validating logic used by industry experts to troubleshoot deprotection failures.

Diagnostic logic for resolving incomplete 3'-O-acetyl deprotection in RNA.

Frequently Asked Questions & Troubleshooting Guide

Q1: How do I definitively identify incomplete 3'-O-acetyl deprotection in my RNA sample? A: The gold standard for identification is Liquid Chromatography-Mass Spectrometry (LC-MS). An intact acetyl group ( −COCH3​ ) replaces a hydrogen atom, resulting in a distinct +42.01 Da mass shift relative to your target sequence[1]. On a reverse-phase HPLC trace, the incompletely deprotected species will elute slightly later (more hydrophobic) than the fully deprotected product[2].

Q2: What is the mechanistic causality behind the resistance of the 3'-O-acetyl group to hydrolysis? A: While standard esters are highly labile under basic conditions, RNA presents a unique microenvironment. If your RNA contains bulky 2'-modifications (such as 2'-Fluoro, 2'-O-Methyl, or 2'-O-Methoxyethyl) or retains bulky 2'-protecting groups like TBDMS or TOM during the base deprotection step, these groups create severe steric hindrance [3]. This steric shield restricts the trajectory of the incoming nucleophile (e.g., hydroxide or ammonia), dramatically increasing the activation energy required to form the tetrahedral intermediate necessary for ester cleavage.

Q3: My standard Ammonium Hydroxide protocol (55°C, 16 hours) is failing. What is the chemical rationale for switching to AMA? A: Standard aqueous ammonium hydroxide (25-30%) relies on ammonia ( NH3​ ) as the primary nucleophile. For sterically hindered 3'-O-acetyl groups, ammonia is often insufficiently reactive. AMA is a 1:1 mixture of 30% aqueous ammonium hydroxide and 40% aqueous methylamine. Methylamine ( CH3​NH2​ ) is a vastly superior nucleophile compared to ammonia due to the electron-donating inductive effect of the methyl group, which increases the electron density on the nitrogen[4]. This accelerates the aminolysis of the ester, reducing deprotection time from 16 hours to just 10–15 minutes at 65°C[4].

Chemical mechanism of AMA-driven aminolysis of the 3'-O-acetyl ester.

Q4: Will aggressive AMA deprotection cause 2' to 3' migration or RNA degradation? A: No, provided the workflow is sequenced correctly. During the base and 3'-O-acetyl deprotection step, the 2'-OH must remain protected (e.g., by TBDMS or TOM groups). Because the 2'-oxygen is blocked, it cannot act as an internal nucleophile to attack the phosphodiester backbone, preventing both strand cleavage and 2'-5' isomerization[3]. The 2'-protecting groups are only removed after AMA deprotection using a fluoride source (like TEA·3HF)[2].

Quantitative Data: Deprotection Condition Matrix

To ensure you select the optimal conditions for your specific RNA construct, compare the following validated deprotection parameters:

Deprotection Reagent	Composition	Temp (°C)	Time	3'-O-Ac Cleavage Efficiency	Recommended Use Case
Standard Ammonia	30% NH4​OH (aq)	55	8-16 hr	Low-Moderate	Unmodified, short DNA/RNA
AMA Reagent	1:1 NH4​OH (30%) : MeNH2​ (40%)	65	10-15 min	High	Highly modified RNA, bulky 2'-groups[4]
EMAM	1:1 EtOH : MeNH2​ (40%)	25	12-24 hr	High	Long RNA oligos (>50nt) to prevent degradation[3]
Ultra-Mild ( K2​CO3​ )	0.05 M K2​CO3​ in Methanol	25	4-8 hr	Moderate	Dye-labeled oligos sensitive to strong nucleophiles[5]

Self-Validating Experimental Protocol: AMA Deprotection Workflow

This protocol is engineered as a self-validating system. By incorporating strict reagent quality control and mandatory LC-MS checkpoints, you eliminate variables and guarantee the integrity of the final RNA product.

Phase 1: Reagent Preparation & Quality Control

• Verify Reagent Integrity: Ammonium hydroxide rapidly loses ammonia gas upon opening, dropping the pH and rendering it ineffective[2]. Always prepare AMA using freshly opened bottles of 30% Ammonium Hydroxide and 40% aqueous Methylamine.

• Mix AMA: In a fume hood, combine equal volumes of NH4​OH and MeNH2​ . Chill the mixture briefly at 4°C to minimize gas expansion before use.

Phase 2: Cleavage and Base/Acetyl Deprotection 3. Incubation: Transfer the solid support (CPG or polystyrene beads) containing the synthesized RNA into a sealable, pressure-rated polypropylene vial. 4. Addition: Add 1.5 mL of the fresh AMA reagent. 5. Heating: Seal the vial tightly and incubate in a heating block at 65°C for exactly 15 minutes [4]. (Note: For oligonucleotides containing sensitive fluorophores like Cy5, drop the temperature to 25°C and extend the time to 2 hours). 6. Cooling: Remove the vial and chill on ice for 5 minutes before opening to prevent loss of the oligo via aerosolization. 7. Evaporation: Transfer the supernatant to a new tube and evaporate to complete dryness using a SpeedVac.

Phase 3: 2'-OH Deprotection (Desilylation) 8. Resuspension: Fully dissolve the dried RNA pellet in 115 µL of anhydrous DMSO. Heat briefly at 65°C for 5 minutes if the pellet is stubborn[3]. 9. Fluoride Treatment: Add 60 µL of Triethylamine (TEA), mix, then add 75 µL of TEA·3HF. 10. Incubation: Heat the mixture at 65°C for 2.5 hours to remove the 2'-TBDMS or TOM groups[3]. 11. Quenching: Cool the sample and precipitate the RNA using standard butanol or ethanol precipitation methods.

Phase 4: Analytical Validation (The Self-Validating Step) 12. LC-MS Analysis: Inject 10-20 pmol of the resuspended RNA onto an LC-MS system using a C18 reverse-phase column with a HFIP/TEA or TEAA buffer system[1]. 13. Data Interpretation:

• Success: A single major peak matching the exact theoretical mass of the fully deprotected RNA.
• Failure: A peak at +42.01 Da indicates the protocol must be repeated with strictly fresh AMA reagents.

References

• Amerigo Scientific. "Deprotection of Oligonucleotide Synthesis: A Complete Guide for Researchers." Amerigo Scientific. Available at: [Link]

• Glen Research. "Glen Report 26.14 - Technical Brief - AMA – Ubiquitous Reagent for Oligo Deprotection." Glen Research. Available at: [Link]

• Glen Research. "Application Guide - Procedure for the synthesis, deprotection and isolation of RNA using TOM-protected monomers." Glen Research. Available at:[Link]

• Glen Research. "Deprotection Guide." Glen Research. Available at:[Link]

• The Journal of Organic Chemistry. "Duplex DNA and DNA–RNA Hybrids with Parallel Strand Orientation." ACS Publications. Available at: [Link]

• ResearchGate. "Acetyl Group Migration across the Saccharide Units in Oligomannoside Model Compound." ResearchGate. Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. glenresearch.com [glenresearch.com]
• 3. glenresearch.com [glenresearch.com]
• 4. glenresearch.com [glenresearch.com]
• 5. Deprotection of Oligonucleotide Synthesis: A Complete Guide for Researchers - Amerigo Scientific [amerigoscientific.com]

Technical Support Center: Optimizing Photo-Crosslinking Yield with 5-Iodo-2'-O-Methyl-Uridine

Welcome to the Application Support Hub for RNA-protein photo-crosslinking. As a Senior Application Scientist, I have designed this portal to help researchers, structural biologists, and drug development professionals troubleshoot and optimize zero-length crosslinking workflows using 5-iodo-2'-O-methyl-uridine (5-I-Um).

This guide moves beyond basic protocols to explore the chemical causality behind experimental failures, ensuring your assays are robust, reproducible, and self-validating.

Knowledge Base: The Mechanistic Foundation

To troubleshoot effectively, you must understand the dual nature of the 5-I-Um modification:

• The Photoreactive Core (5-Iodo): Upon long-wavelength UV irradiation (308–325 nm), the carbon-iodine (C-I) bond undergoes homolytic cleavage. This generates a highly reactive uracil radical that rapidly forms a zero-length covalent bond with spatially adjacent electron-rich amino acids (e.g., Tyrosine, Tryptophan, Cysteine) [1[1]].

• The Structural Stabilizer (2'-O-Methyl): The 2'-OMe group locks the ribose sugar into a C3'-endo conformation. This thermodynamically favors the formation of an A-form RNA helix, increasing the melting temperature ( Tm​ ) of the RNA-protein complex while simultaneously providing steric hindrance against single-stranded ribonucleases [2[2]].

Troubleshooting Desk: Causality-Driven FAQs

Q: Why is my crosslinking yield consistently below 5%? Analysis & Causality: The most common culprit for low yield with 5-I-Um is the presence of radical scavengers in your binding buffer. Because the reaction relies on a transient uracil radical, hydrogen atom donors like Dithiothreitol (DTT), β -mercaptoethanol (BME), or high concentrations of glycerol will rapidly quench the radical, reverting it to standard uridine before it can crosslink to the protein [1[1]]. Solution: Swap DTT or BME for a non-reducing agent or use TCEP (Tris(2-carboxyethyl)phosphine), which is significantly less prone to radical quenching. Ensure you are using the correct UV wavelength; excitation at 312 nm or using a 325 nm HeCd laser maximizes the quantum yield of the C-I homolysis [3[3]].

Q: I am seeing massive RNA degradation during UV exposure. How do I fix this? Analysis & Causality: While the 2'-O-methyl group protects against enzymatic degradation (RNases), it does not protect against photochemical degradation. Standard 254 nm UV bulbs cause cyclobutane pyrimidine dimer (CPD) formation and backbone cleavage. Furthermore, UV lamps generate significant heat, leading to thermal denaturation. Solution: Strictly utilize 312 nm (UV-B) or 325 nm (UV-A) light sources, which bypass native nucleobase absorption [4[4]]. Perform the irradiation in a multi-well plate resting directly on a pre-chilled metal block or an ice-water bath to prevent thermal hydrolysis.

Q: My SDS-PAGE shows a smear of non-specific crosslinked products. What is going wrong? Analysis & Causality: A smear indicates collision-based (non-specific) crosslinking rather than affinity-based (specific) crosslinking. This occurs when the RNA concentration exceeds the equilibrium dissociation constant ( Kd​ ), flooding the system with unbound radicals that react with any proximal protein surface during random molecular collisions. Solution: Titrate your 5-I-Um RNA to a concentration at or slightly below the Kd​ . Introduce a non-specific competitor, such as yeast tRNA or heparin, to outcompete low-affinity, transient interactions before UV exposure.

Data Analytics: Crosslinking Efficiency Comparison

The following table summarizes the quantitative advantages of utilizing 5-I-Um over standard nucleosides for structural biology and mass spectrometry workflows.

Modification Type	Optimal UV Wavelength	Relative Crosslinking Yield	RNase Resistance	Primary Application Context
Unmodified Uridine	254 nm	Low (~1-5%)	Poor	General discovery, non-specific mapping
5-Iodo-Uridine (5-I-U)	308 - 325 nm	High (up to 90% in proximity)	Poor	In vitro structural biology (purified systems)
5-Iodo-2'-O-Methyl-Uridine	308 - 325 nm	High (up to 90% in proximity)	Excellent	In vivo/lysate crosslinking, Mass Spectrometry

Pathway Visualization

The diagram below illustrates the chemical workflow and points of failure during the photo-activation of the 5-I-Um probe.

Mechanism of 5-I-Um photo-crosslinking and potential yield loss pathways.

Protocol Vault: Self-Validating UV Crosslinking Workflow

To ensure trustworthiness, every crosslinking experiment must be a self-validating system. This protocol incorporates mandatory controls to prove that the resulting crosslink is both light-dependent and site-specific .

Reagents & Preparation

• Binding Buffer: 20 mM HEPES (pH 7.4), 150 mM NaCl, 1.5 mM MgCl₂, 0.5 mM TCEP (Do NOT use DTT).

• Target Protein: Purified RNA-binding protein.

• RNA Probes: 5-I-Um modified RNA (target) and Unmodified RNA (competitor).

Step-by-Step Methodology

Step 1: Complex Assembly & Control Setup Set up three parallel 20 µL reactions in a 96-well plate (unlidded):

• [A] Experimental: 1 µM Protein + 0.5 µM 5-I-Um RNA.

• [B] Negative Control (No UV): 1 µM Protein + 0.5 µM 5-I-Um RNA.

• [C] Specificity Control (Competition): 1 µM Protein + 0.5 µM 5-I-Um RNA + 50 µM Unmodified RNA (100x molar excess).

Step 2: Equilibrium Incubation Incubate all three reactions at room temperature for 30 minutes to allow the complexes to reach thermodynamic equilibrium.

Step 3: UV Irradiation

• Place the 96-well plate directly onto a pre-chilled aluminum block nestled in an ice-water bath.

• Position a 312 nm UV-B lamp (or 325 nm laser source) exactly 3–5 cm above the samples.

• Shield Reaction [B] completely with aluminum foil.

• Irradiate the plate for 15–30 minutes. (Note: Time must be empirically optimized based on lamp wattage).

Step 4: RNase Trimming (Optional but Recommended for MS) Add 1 µL of RNase A/T1 mix to each well and incubate at 37°C for 15 minutes. This digests the non-crosslinked segments of the RNA, leaving only a short oligonucleotide tag covalently bound to the protein, preventing RNA-induced smearing on the gel.

Step 5: Validation via SDS-PAGE Boil samples in SDS loading buffer and resolve on a 4–12% Bis-Tris gel.

• Validation Criteria: A successful, specific crosslink will appear as a distinct, higher-molecular-weight shifted band in Reaction [A] . This shifted band MUST be entirely absent in Reaction [B] (confirming light-dependence) and significantly diminished or absent in Reaction [C] (confirming affinity-driven specificity rather than random collision).

References

• Source: uni-goettingen.
• Source: nih.
• Source: acs.
• Glen Report 31.12: 5-Bromo- and 5-Iodo-Pyrimidine Nucleosides; Efficient Oligo to Protein Photo-Cross-linkers (Part 1)

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Interstrand crosslinking reaction in transplatin-modified oligo-2'-O-methyl ribonucleotide-RNA hybrids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. glenresearch.com [glenresearch.com]
• 4. ediss.uni-goettingen.de [ediss.uni-goettingen.de]

Reducing steric hindrance in 2'-O-methyl-5-iodo-uridine incorporation

Welcome to the Advanced Oligonucleotide Support Center

As a Senior Application Scientist, I frequently encounter troubleshooting requests regarding the incorporation of 2'-O-methyl-5-iodo-uridine (2'-OMe-5-I-U). This dual modification is highly valuable for conferring nuclease resistance (via the 2'-OMe group) and enabling photo-crosslinking or heavy-atom phasing (via the 5-iodo group). However, the combined steric bulk of these two functional groups creates significant thermodynamic and kinetic barriers during both solid-phase chemical synthesis and enzymatic in vitro transcription (IVT).

This guide deconstructs the causality behind these steric bottlenecks and provides field-validated, self-correcting protocols to ensure high-yield incorporation.

Workflow for overcoming steric hindrance in 2'-OMe-5-I-U incorporation.

Module 1: Solid-Phase Chemical Synthesis (Phosphoramidite Chemistry)

FAQ 1: Why does coupling efficiency drop precipitously when using the 2'-OMe-5-I-U phosphoramidite? Causality: The steric hindrance introduced by the 2'-O-methyl protecting group, compounded by the bulky iodine atom at the C5 position of the pyrimidine ring, severely restricts the conformational flexibility of the 3'-phosphoramidite[1]. During the coupling step, the incoming 5'-hydroxyl of the growing oligonucleotide chain struggles to access the sterically shielded phosphorus center. Standard 3-minute coupling times with 0.45 M tetrazole often result in coupling efficiencies below 97%, leading to truncated failure sequences[1].

FAQ 2: How can I thermodynamically and kinetically push the coupling reaction to >99% efficiency? Causality: To overcome the high activation energy barrier caused by steric clash, you must increase the electrophilicity of the phosphoramidite intermediate. Replacing standard tetrazole with more acidic and nucleophilic activators like 5-Ethylthio-1H-tetrazole (ETT) or 5-Benzylthio-1H-tetrazole (BTT) accelerates the formation of the highly reactive phosphorothioite intermediate. Additionally, extending the coupling time allows the sterically hindered molecules sufficient time to achieve the required transition state geometry[1].

Table 1: Quantitative Optimization of Coupling Conditions[1]

Activator	Concentration	Coupling Time	Expected Coupling Efficiency
Tetrazole	0.45 M	3 min	< 97.0% (Suboptimal)
DCI	0.25 M	12 min	~ 98.0%
ETT	0.25 M	12 min	> 99.0% (Recommended)
BTT	0.30 M	3 min	> 99.0% (Fast Alternative)

Protocol 1: Step-by-Step Chemical Coupling Workflow (Self-Validating System)

• Preparation: Dissolve the 2'-OMe-5-I-U phosphoramidite in anhydrous acetonitrile to a concentration of 0.1 M to 0.15 M. Ensure water content is <30 ppm, as moisture will rapidly hydrolyze the hindered amidite.

• Activation & Coupling: Deliver the amidite and 0.25 M ETT activator simultaneously to the synthesis column.

• Extended Incubation: Pause the synthesizer flow and allow the coupling reaction to incubate for exactly 12 minutes.

• Oxidation & Capping: Proceed with standard iodine-based oxidation (0.02 M I2 in THF/Pyridine/H2O) and capping (Acetic Anhydride/NMI).

• Self-Validation (Trityl Monitoring): Collect the trityl effluent during the subsequent deprotection step. Measure the UV absorbance at 498 nm. The system validates itself if the trityl signal of the 2'-OMe-5-I-U incorporation is ≥ 99% of the preceding nucleotide's signal. If it drops below 98%, abort synthesis to save reagents and re-dry your amidite.

Module 2: Enzymatic Incorporation (In Vitro Transcription)

FAQ 3: Why does wild-type T7 RNA Polymerase fail to incorporate 2'-OMe-5-I-UTP? Causality: The wild-type T7 RNA polymerase active site is highly discriminatory. The tyrosine residue at position 639 (Y639) acts as a steric gatekeeper, clashing with any bulky substituent at the 2'-position of the incoming nucleotide's ribose ring[2]. While the Y639F mutation eliminates the hydrogen-bonding requirement and opens the pocket for smaller modifications (like 2'-fluoro), the massive steric bulk of a 2'-O-methyl group—especially when paired with a 5-iodo modification—distorts the transcript:template hybrid conformation, leading to abortive cycling and premature termination[2].

FAQ 4: Which mutant polymerases and buffer conditions are required for successful enzymatic incorporation? Causality: You must use a highly engineered T7 RNAP mutant. The Y639F/H784A double mutant reduces both 2'-discrimination and premature termination. More recently, thermostabilizing mutations (e.g., RGVG-M6) have been shown to drastically increase the overall yield of heavily modified RNAs by compensating for the structural instability caused by the active site mutations[3][4]. Furthermore, replacing standard Mg2+ concentrations with a Mn2+-permissive buffer relaxes the enzyme's substrate specificity by altering the coordination geometry of the catalytic metal center, facilitating the incorporation of bulky analogs[2][3].

Table 2: Buffer Optimization for Mutant T7 RNAP[2][3]

Buffer Component	Standard IVT Buffer	Permissive Mn2+ Buffer	Mechanistic Purpose
MgCl2	15.0 mM	5.5 mM	Lowering Mg2+ reduces strict active-site geometry constraints.
MnCl2	0.0 mM	1.5 mM	Mn2+ relaxes substrate specificity and stabilizes bulky analogs.
Spermidine	2.0 mM	2.0 mM	Stabilizes the distorted transcript:template hybrid.
PEG-8000	0%	10%	Acts as a molecular crowding agent to boost processivity.

Protocol 2: Step-by-Step Enzymatic Incorporation Workflow (Self-Validating System)

• Template Preparation: Utilize a double-stranded DNA template with a T7 promoter. Ensure the first three transcribed nucleotides (+1 to +3) are standard Guanosines (rGTP) to guarantee efficient transcription initiation before the polymerase encounters the modified 2'-OMe-5-I-UTP.

• Reaction Assembly: Combine 200 mM HEPES (pH 7.5), 5.5 mM MgCl2, 1.5 mM MnCl2, 2 mM spermidine, 40 mM DTT, 10% PEG-8000, and 0.01% Triton X-100[3].

• Nucleotide Addition: Add 0.5 mM of 2'-OMe-5-I-UTP and 0.5 mM of the other required NTPs.

• Polymerization: Add 200 nM of the mutant T7 RNA polymerase (e.g., Y639F/H784A or RGVG-M6) and 200 nM of the DNA template[3]. Incubate at 37°C for 16 to 20 hours. The extended time is required because the catalytic rate ( kcat​ ) for bulky analogs is significantly reduced.

• Self-Validation (Internal Fluorescent Control): Run a parallel control reaction incorporating the modified nucleotides into a fluorescent aptamer sequence (e.g., Spinach aptamer). Post-transcription, add DFHBI fluorophore. If the aptamer folds and fluoresces, the system validates that the mutant polymerase successfully bypassed the steric hindrance without catastrophic premature termination[3][4].

References

• Transcription yield of fully 2′-modified RNA can be increased by the addition of thermostabilizing mutations to T7 RNA polymerase mutants - nih.gov -[Link]

• Efficient synthesis of nucleic acids heavily modified with non-canonical ribose 2′-groups using a mutant T7 RNA polymerase (RNAP) - oup.com -[Link]

• Stabilized T7 RNA polymerase mutants have increased yield of heavily modified RNAs - researchgate.net -[Link]

• Guidebook for the Synthesis of Oligonucleotides - chemie-brunschwig.ch -[Link]

Sources

• 1. chemie-brunschwig.ch [chemie-brunschwig.ch]
• 2. academic.oup.com [academic.oup.com]
• 3. Transcription yield of fully 2′-modified RNA can be increased by the addition of thermostabilizing mutations to T7 RNA polymerase mutants - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Technical Support Center: HPLC Purification of 5-Iodo-2'-O-Methyl-Uridine Modified Oligonucleotides

Answering your request with the persona of a Senior Application Scientist.

Welcome, researchers and drug development professionals. As a Senior Application Scientist, I've designed this guide to move beyond simple protocols. My goal is to equip you with the foundational knowledge and field-tested troubleshooting strategies necessary for the robust purification of oligonucleotides containing 5-iodo-2'-O-methyl-uridine modifications. These modifications, while conferring desirable therapeutic properties, introduce specific challenges and nuances to the purification process that we will address directly.

This center is structured to first establish the core principles of the recommended purification method—Ion-Pair Reversed-Phase High-Performance Liquid Chromatography (IP-RP HPLC)—and then dive into a practical, question-and-answer-based troubleshooting guide to resolve common issues you may encounter.

Part 1: Foundational Principles & Best Practices

The purification of synthetic oligonucleotides is fundamentally a process of separating the desired full-length product (FLP) from a mixture of impurities, primarily shorter "failure sequences" (e.g., n-1, n-2) and by-products from the synthesis and deprotection steps.[1] For oligonucleotides modified with 5-iodo-2'-O-methyl-uridine, IP-RP HPLC is the gold standard.[2]

Why IP-RP HPLC? The Core Mechanism

Oligonucleotides are inherently polar due to their negatively charged phosphate backbone, which prevents them from retaining on a hydrophobic reversed-phase column (like a C18). IP-RP chromatography overcomes this by introducing a positively charged ion-pairing agent into the mobile phase.[3]

• The Ion Pair: A hydrophobic alkylamine, such as triethylamine (TEA), forms an ion pair with the phosphate backbone.

• Hydrophobic Interaction: This newly formed, charge-neutralized complex is now hydrophobic enough to be retained by the stationary phase.

• Elution: A gradient of increasing organic solvent (typically acetonitrile) is used to disrupt these hydrophobic interactions, eluting the oligonucleotides in order of their increasing hydrophobicity.[4]

The 5-iodo and 2'-O-methyl modifications both increase the overall hydrophobicity of the oligonucleotide. This is advantageous, as it enhances the retention difference between the full-length product and the shorter, less hydrophobic failure sequences, often leading to better separation.[5]

Workflow Overview: From Crude Oligo to Purified Product

The diagram below outlines the essential steps in the purification workflow. Each stage presents unique challenges and requires careful optimization.

Sources

• 1. gilson.com [gilson.com]
• 2. waters.com [waters.com]
• 3. elementlabsolutions.com [elementlabsolutions.com]
• 4. Ion-pair reversed-phase high-performance liquid chromatography analysis of oligonucleotides: retention prediction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]

Minimizing side reactions during 5-iodo-uridine phosphoramidite coupling

Welcome to the technical support center for oligonucleotide synthesis featuring 5-iodo-2'-deoxyuridine (5-I-dU). This guide is designed for researchers, scientists, and drug development professionals to navigate the specific challenges associated with this modified phosphoramidite. Here, you will find expert advice, detailed troubleshooting protocols, and in-depth mechanistic explanations to help you minimize side reactions and maximize the yield and purity of your target oligonucleotides.

Frequently Asked Questions (FAQs)

Q1: What are the most common side reactions encountered during 5-iodo-uridine phosphoramidite coupling?

The primary side reactions include:

• Low Coupling Efficiency: Resulting in n-1 shortmer impurities due to incomplete reaction of the 5-I-dU phosphoramidite. This can be exacerbated by suboptimal activator choice or reagent degradation.[1][2]

• Degradation during Deprotection: The C-I bond is susceptible to nucleophilic attack, particularly by ammonia at elevated temperatures. This can lead to the formation of 5-amino-uracil as a side product.[3]

• Premature Detritylation: Highly acidic activators can prematurely remove the 5'-DMT protecting group from the 5-I-dU phosphoramidite monomer in solution. This detritylated monomer can then couple with another activated monomer, leading to n+1 impurities.[1][4]

• N3-Cyanoethylation: Like other pyrimidines, the N3 position of the uracil ring can be alkylated by acrylonitrile, a byproduct of cyanoethyl protecting group removal during deprotection, leading to a +53 Da adduct.[1]

Q2: Why is the choice of activator so critical for 5-I-dU coupling?

The activator is a mild acid that protonates the phosphoramidite's diisopropylamino group, making it a good leaving group.[1][5] However, activators that are too acidic can cause side reactions.[2][4] Standard activators like 1H-Tetrazole or more acidic "turbo" activators such as 5-Ethylthio-1H-tetrazole (ETT) can cause premature removal of the 5'-DMT group from the monomer, leading to dimer additions (n+1 impurities).[1][4] For sensitive phosphoramidites, a less acidic but highly nucleophilic activator like 4,5-Dicyanoimidazole (DCI) is often preferred. DCI promotes rapid coupling while minimizing acid-catalyzed side reactions.[2][5][6]

Q3: Can I use standard ammonia deprotection conditions for an oligo containing 5-I-dU?

Caution is advised. While 5-I-dU is generally stable to standard deprotection conditions, prolonged heating in concentrated ammonia can lead to the displacement of the iodide by an amino group, forming 5-amino-uracil.[3] To minimize this, it is recommended to perform the deprotection at room temperature for a longer period (e.g., 24 hours) or for a shorter duration at a moderately elevated temperature (e.g., 55°C for 1-2 hours).[7]

Q4: I'm observing a significant n-1 peak in my HPLC analysis after a synthesis with 5-I-dU. What is the most likely cause?

A prominent n-1 peak indicates a failure in the coupling step for that monomer. The most common causes are:

• Moisture: Phosphoramidites are extremely sensitive to water. Trace moisture in the acetonitrile (ACN), activator solution, or on the synthesizer lines will react with the activated phosphoramidite faster than the 5'-hydroxyl of the growing oligonucleotide chain, effectively capping it and preventing further extension.[1][2]

• Degraded Phosphoramidite: The 5-I-dU phosphoramidite may have degraded due to improper storage or prolonged exposure on the synthesizer. Always use fresh, high-quality reagents.

• Suboptimal Activator/Coupling Time: The combination of activator and coupling time may be insufficient. While strong activators are risky, a very weak activator may require an extended coupling time to achieve >99% efficiency.

Troubleshooting Guides

This section provides a systematic approach to identifying and resolving specific issues encountered during the synthesis of 5-I-dU containing oligonucleotides.

Problem 1: Low Overall Yield & High n-1 Impurity

This is the most common failure mode, directly pointing to inefficient coupling of the 5-I-dU phosphoramidite.

Visualizing the Troubleshooting Workflow

Caption: Troubleshooting workflow for low coupling efficiency.

Step-by-Step Guide

• Verify Reagent Quality:

  • Moisture is the Enemy: Ensure all reagents, especially the acetonitrile (ACN) used for phosphoramidite and activator solutions, are of anhydrous grade and freshly opened or properly stored. Water directly competes with the 5'-OH of the growing chain, leading to failed couplings.[1][2]

  • Phosphoramidite Integrity: Use a fresh vial of 5-I-dU phosphoramidite. If the amidite has been on the synthesizer for an extended period, replace it. The stability of phosphoramidites in solution is limited.[2]

• Optimize the Activator and Coupling Cycle:

  • Activator Choice: If you are using Tetrazole or a highly acidic activator like ETT and observing issues, switch to 4,5-Dicyanoimidazole (DCI). DCI provides a better balance of nucleophilicity and acidity, promoting efficient coupling with fewer side reactions.[4][5][6]

  • Activator Concentration: Ensure your activator is fully dissolved and at the correct concentration. For DCI, a concentration of 0.25 M is typically optimal for small-scale synthesis.[8]

  • Extend Coupling Time: Modified phosphoramidites can be more sterically hindered than standard DNA amidites. Increase the coupling time for the 5-I-dU monomer to 3-5 minutes to ensure the reaction goes to completion.

Activator Comparison Table

Activator	Typical pKa	Key Advantage	Potential Side Reaction with 5-I-dU
1H-Tetrazole	4.8	Standard, well-established	Can be acidic enough to cause some premature detritylation.[4][5]
5-Ethylthio-1H-tetrazole (ETT)	4.28	"Turbo" activator, very fast	High acidity significantly increases the risk of premature detritylation and n+1 impurities.[2][4]
4,5-Dicyanoimidazole (DCI)	5.2	Less acidic, highly nucleophilic, fast coupling	Recommended choice; minimizes acid-catalyzed side reactions.[2][5][6]

Problem 2: Unidentified Peaks in Post-Synthesis Analysis (HPLC/MS)

Unexpected peaks in your analytical data often correspond to specific side reactions occurring during synthesis or deprotection.

• Peak at M-127 Da:

  • Diagnosis: De-iodination. Loss of the iodine atom (atomic mass ~126.9) and replacement with a hydrogen atom.

  • Cause: This can occur during deprotection, particularly under harsh conditions.

  • Solution: Use milder deprotection conditions. Avoid prolonged exposure to high temperatures. Deprotecting at room temperature for 24 hours is a safer alternative to heating at 55-65°C.[3][7]

• Peak at M-111 Da (or M+16 Da relative to de-iodinated peak):

  • Diagnosis: Amination. Replacement of the iodine atom with an amino group (-NH2) from the ammonia deprotection solution.

  • Cause: The C5 position of the uracil ring is susceptible to nucleophilic attack by ammonia, especially at elevated temperatures.[3]

  • Solution: Follow the same recommendations as for de-iodination. Use room temperature deprotection or consider alternative, non-nucleophilic deprotection schemes if the modification is highly sensitive.[9]

• Peak at M+53 Da:

  • Diagnosis: N3-Cyanoethylation. Alkylation of the N3 position of the uracil ring.

  • Cause: This is a known side reaction for pyrimidine bases, caused by reaction with acrylonitrile, which is formed during the deprotection of the phosphate backbone.[1]

  • Solution: Use a larger volume of the deprotection solution (e.g., ammonia or AMA). The amine in the solution acts as a scavenger for acrylonitrile, reducing the likelihood of it reacting with the oligonucleotide.[1]

In-Depth Mechanisms & Protocols

Mechanism of Phosphoramidite Activation and Coupling

The success of oligonucleotide synthesis hinges on the highly efficient, four-step cycle. The critical coupling step is facilitated by an activator that transforms the stable phosphoramidite monomer into a highly reactive intermediate.

Caption: General mechanism of phosphoramidite activation and coupling.

Mechanism Explained:

• Protonation: The activator, acting as a weak acid, protonates the nitrogen atom of the phosphoramidite's diisopropylamino group. This is a fast and reversible step.[5][]

• Nucleophilic Displacement: The conjugate base of the activator (e.g., the DCI anion) then acts as a nucleophile, displacing the protonated diisopropylamine to form a highly reactive intermediate. This is the rate-determining step.[5]

• Coupling: The free 5'-hydroxyl group of the solid-support-bound oligonucleotide chain attacks the electrophilic phosphorus center of the reactive intermediate, forming the desired phosphite triester linkage.[][11]

Experimental Protocol: Optimized Coupling for 5-I-dU

This protocol is a guideline for use on an automated DNA/RNA synthesizer. Users should adapt it based on their specific instrument and scale.

Objective: To achieve >99% stepwise coupling efficiency for 5-I-dU phosphoramidite.

Reagents:

• 5-I-dU CE Phosphoramidite: 0.1 M in anhydrous acetonitrile (ACN).

• Activator: 0.25 M 4,5-Dicyanoimidazole (DCI) in anhydrous ACN.

• Standard synthesis reagents: Deblocking, Capping, and Oxidizing solutions.

• Anhydrous ACN for washing steps.

Methodology (Single Cycle for 5-I-dU):

• Deblocking:

  • Remove the 5'-DMT group from the terminal nucleotide on the solid support using 3% Trichloroacetic Acid (TCA) or Dichloroacetic Acid (DCA) in dichloromethane.

  • Duration: Standard instrument protocol (typically 60-90 seconds).

• Washing:

  • Thoroughly wash the column with anhydrous ACN to remove all traces of acid and water. This step is critical for subsequent coupling efficiency.[1]

• Coupling (Optimized Step):

  • Simultaneously deliver the 5-I-dU phosphoramidite solution and the DCI activator solution to the synthesis column.

  • Coupling Time: 300 seconds (5 minutes). This extended time ensures the reaction proceeds to completion.

  • Monitor the trityl release in the subsequent deblocking step. A strong color indicates high coupling efficiency.

• Capping:

  • Acetylate any unreacted 5'-hydroxyl groups using a standard capping solution (e.g., Cap A: Acetic Anhydride/Pyridine/THF; Cap B: N-Methylimidazole). This prevents the formation of n-1 deletion mutants.[11]

• Oxidation:

  • Oxidize the newly formed phosphite triester linkage to a stable phosphate triester using an iodine/water/pyridine solution.[11]

• Washing:

  • Wash the column with ACN to prepare for the next synthesis cycle.

Protocol: Mild Deprotection of 5-I-dU Containing Oligonucleotides

Objective: To cleave the oligonucleotide from the solid support and remove all protecting groups while minimizing degradation of the 5-iodo-uracil base.

Reagents:

• Concentrated Ammonium Hydroxide (NH₄OH)

Methodology:

• Oligonucleotide Cleavage & Deprotection:

  • Transfer the solid support from the synthesis column to a 2 mL screw-cap vial.

  • Add 1.5 mL of concentrated ammonium hydroxide to the vial.

  • Seal the vial tightly.

• Incubation (Mild Condition):

  • Incubate the vial at room temperature for 24 hours .

  • Alternative: For faster deprotection, incubate at 55°C for 1-2 hours . Monitor for side products if using this method for the first time.[7] Studies have shown that room temperature deprotection results in minimal, if any, formation of 5-amino-uracil side products.[3]

• Work-up:

  • After incubation, allow the vial to cool to room temperature.

  • Carefully transfer the ammonia solution containing the crude oligonucleotide to a new tube, leaving the solid support behind.

  • Dry the oligonucleotide solution using a vacuum concentrator.

  • Resuspend the crude oligonucleotide pellet in an appropriate buffer or water for purification (e.g., by HPLC or PAGE).

By implementing these optimized protocols and troubleshooting guides, researchers can significantly improve the quality and yield of oligonucleotides containing the 5-iodo-uridine modification.

References

• Glen Report 10.11 - DCI - A LOGICAL ALTERNATIVE ACTIVATOR. (n.d.). Glen Research. Retrieved from [Link]

• Coupling Pathways and Activation Mechanisms in Phosphoramidite Reactions. (2025, October 15). SynbioTech Insights.

• Glen Report 21.211 - TECHNICAL BRIEF – Synthesis of Long Oligonucleotides. (n.d.). Glen Research. Retrieved from [Link]

• 5-Iodo-2'-deoxyuridine, 5-Iodo-dU Oligonucleotide Modification. (n.d.). Bio-Synthesis Inc. Retrieved from [Link]

• Beaucage, S. L., & Caruthers, M. H. (1998). Improved coupling activators for oligonucleotide synthesis (U.S. Patent No. WO1998016540A1). Google Patents.

• Habus, I., Temsamani, J., & Agrawal, S. (1995). Preparation and properties of oligodeoxynucleotides containing 5-iodouracil and 5-bromo- and 5-iodocytosine. Bioorganic & Medicinal Chemistry Letters, 5(23), 2773-2778. Retrieved from [Link]

• Gryaznov, S. M., & Letsinger, R. L. (1993). A Novel 5'-Iodonucleoside Allows Efficient Nonenzymatic Ligation of Single-stranded and Duplex DNAs. Journal of the American Chemical Society, 115(9), 3808-3809. Retrieved from [Link]

• Vargeese, C., Carter, J., Yegge, J., Krivjansky, S., Settle, A., Kropp, E., Peterson, K., & Pieken, W. (1998). Efficient activation of nucleoside phosphoramidites with 4,5-dicyanoimidazole during oligonucleotide synthesis. Nucleic Acids Research, 26(4), 1046–1050. Retrieved from [Link]

• Ueno, Y., Mikawa, M., Kawashima, E., & Matsuda, A. (2000). Synthesis, thermal stability and resistance to enzymatic hydrolysis of the oligonucleotides containing 5-(N-aminohexyl)carbamoyl-2′-O-methyluridines. Nucleic Acids Research, 28(11), 2231–2236. Retrieved from [Link]

Sources

• 1. glenresearch.com [glenresearch.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Preparation and properties of oligodeoxynucleotides containing 5-iodouracil and 5-bromo- and 5-iodocytosine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. WO1998016540A1 - Improved coupling activators for oligonucleotide synthesis - Google Patents [patents.google.com]
• 5. glenresearch.com [glenresearch.com]
• 6. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 7. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Oligonucleotide synthesis under mild deprotection conditions - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 11. labchem-wako.fujifilm.com [labchem-wako.fujifilm.com]

Reference Data & Comparative Studies

Mass Spectrometry Validation of 3'-O-Acetyl-5'-O-DMT-5-iodo-2'-O-methyl-uridine: A Comparative Analytical Guide

As the therapeutic landscape for modified oligonucleotides expands, the demand for highly functionalized nucleoside building blocks has surged. Among these, 3'-O-Acetyl-5'-O-DMT-5-iodo-2'-O-methyl-uridine represents a highly specialized, orthogonally protected monomer. The 5-iodo modification is critical for X-ray crystallographic phasing and UV-induced cross-linking[1], while the 2'-O-methyl group confers nuclease resistance[2].

However, validating this heavily modified nucleoside via Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) presents unique analytical challenges. The presence of highly labile protecting groups (DMT and Acetyl) alongside a heavy halogen requires a meticulously designed, self-validating analytical workflow. This guide provides an authoritative comparison of this compound against its structural alternatives and details the mechanistic rationale behind its MS validation.

Mechanistic Rationale: The Mass Spectrometry of Modified Pyrimidines

To accurately validate this compound, one must understand the causality behind its ionization and fragmentation behavior.

• The Isotopic Advantage of Iodine: Unlike bromine, which possesses a nearly 1:1 isotopic doublet ( 79 Br and 81 Br), iodine is monoisotopic ( 127 I). In mass spectrometry, this focuses the entire ion current into a single isotopic envelope, significantly enhancing the signal-to-noise ratio for trace analysis during oligonucleotide synthesis validation[3].

• Protecting Group Dynamics (DMT & Acetyl): The 5'-O-Dimethoxytrityl (DMT) group is highly acid-labile and ionizes efficiently in positive electrospray ionization (ESI+). It readily cleaves to form a remarkably stable trityl carbocation ( m/z 303.14). Because this cleavage is so energetically favorable, it often dominates the MS/MS spectrum, suppressing the intensity of structurally informative backbone fragments. Consequently, comprehensive validation must employ dual-polarity ESI or precise collision energy ramping to observe the neutral loss of the 3'-O-Acetyl group (-60 Da as acetic acid) and the nucleobase fragments[2].

Comparative Performance Analysis

When designing an oligonucleotide for structural biology or cross-linking assays, researchers typically choose between 5-Iodo, 5-Bromo, and standard 5-Methyl (ribothymidine) modifications. The table below objectively compares the analytical and functional performance of the fully protected 3'-O-Acetyl-5'-O-DMT-2'-O-methyl-uridine scaffold bearing these different C5 substituents.

Analytical / Functional Feature	5-Iodo Analogue (Target)	5-Bromo Analogue	5-Methyl Analogue
Exact Mass [M+H]+	∼729.13	∼681.14 / 683.14	∼617.25
Halogen Isotope Pattern	Monoisotopic (100% 127 I)	1:1 Doublet ( 79 Br, 81 Br)	None
MS Sensitivity (Ion Current)	High (Signal concentrated)	Medium (Signal split)	High
Diagnostic Base Fragment	[B+H]+ m/z 238.9	[B+H]+ m/z 191.0 / 193.0	[B+H]+ m/z 127.1
Primary Cleavage (ESI+)	DMT cation ( m/z 303.14)	DMT cation ( m/z 303.14)	DMT cation ( m/z 303.14)
Functional Application	X-ray phasing, UV cross-linking[1]	UV cross-linking	Standard RNA stability

Data Synthesis: While the 5-Bromo analogue offers a distinct isotopic doublet that makes visual identification in complex spectra easier, the 5-Iodo analogue is superior for high-sensitivity LC-MS quantification due to its lack of isotopic splitting[1].

Self-Validating LC-MS/MS Protocol

A robust analytical protocol cannot merely be a sequence of steps; it must be a self-validating system. The following methodology incorporates built-in quality control checks—specifically the use of an internal standard and dual-polarity analysis—to ensure that matrix effects or in-source fragmentation do not lead to false negatives.

Step-by-Step Methodology

1. Sample Preparation & Internal Calibration

• Action: Dissolve 1 mg of the synthesized 3'-O-Acetyl-5'-O-DMT-5-iodo-2'-O-methyl-uridine in 1 mL of LC-MS grade Acetonitrile (ACN). Dilute to 1 µg/mL in 50:50 ACN/Water.

• Self-Validation Check: Spike the sample with 50 ng/mL of 5-Fluorouridine as an internal standard. This controls for ionization suppression caused by the highly ionizable DMT group.

2. Chromatographic Separation (UHPLC)

• Action: Inject 2 µL onto a C18 Reverse-Phase column (e.g., 2.1 x 50 mm, 1.7 µm).

• Mobile Phase: Use Buffer A (Water + 5 mM Ammonium Acetate) and Buffer B (ACN + 5 mM Ammonium Acetate). Causality: Ammonium acetate is chosen over Formic Acid to prevent premature, in-source detritylation of the acid-labile DMT group.

• Gradient: 5% B to 95% B over 5 minutes.

3. Dual-Polarity Electrospray Ionization (ESI)

• Action: Operate the Q-TOF mass spectrometer in fast polarity-switching mode.

• Positive Mode (ESI+): Optimized to detect the [M+H]+ parent ion ( ∼729.1 ) and the diagnostic DMT carbocation ( m/z 303.14).

• Negative Mode (ESI-): Optimized to detect the [M−H]− ion. Causality: Negative mode suppresses the DMT cation signal, allowing for cleaner observation of the nucleobase and the loss of the acetyl group without detector saturation.

4. Collision-Induced Dissociation (CID) & Data Synthesis

• Action: Isolate the m/z 729.1 precursor. Apply a collision energy ramp (10 eV to 40 eV).

• Validation: At low energy (10 eV), confirm the intact precursor. At medium energy (20-25 eV), map the neutral loss of DMT-OH and Acetic Acid. At high energy (40 eV), verify the presence of the 5-iodouracil base fragment ( m/z 238.9).

Caption: LC-MS/MS self-validating workflow for modified nucleoside characterization.

Fragmentation Pathway Mapping

Understanding the sequential degradation of the molecule inside the collision cell is paramount for structural confirmation. The fragmentation of 3'-O-Acetyl-5'-O-DMT-5-iodo-2'-O-methyl-uridine proceeds via predictable, sterically driven pathways[2].

• 5'-O Cleavage: The weakest bond under positive ionization is the 5'-O-DMT ether linkage. This yields the base peak at m/z 303.14.

• Neutral Loss: Alternatively, the molecule can expel the entire DMT-OH moiety (320 Da) as a neutral loss, leaving a deprotected core [M−DMT+H]+ at approximately m/z 427.

• Glycosidic Bond Cleavage: The deprotected core subsequently undergoes cleavage at the N-glycosidic bond, releasing the intact 5-iodouracil nucleobase ( [B+H]+

  m/z 238.9).

Caption: Primary positive-ion ESI fragmentation pathway of the fully protected nucleoside.

By strictly adhering to this self-validating protocol and understanding the distinct MS behavior of the 5-iodo and protecting group modifications, researchers can ensure the highest level of structural integrity before proceeding to automated solid-phase oligonucleotide synthesis.

References

• Modifications at the C(5) position of pyrimidine nucleosides. MOST Wiedzy.[Link]

• Radiation damage to single stranded oligonucleotide trimers labelled with 5-iodopyrimidines. Organic & Biomolecular Chemistry (RSC Publishing).[Link]

• Synthesis of New 3'-, 5-, and N4-Modified 2'-O-Methylcytidine Libraries on Solid Support. Journal of Combinatorial Chemistry (ACS Publications).[Link]

Sources

• 1. Radiation damage to single stranded oligonucleotide trimers labelled with 5-iodopyrimidines - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/C6OB01713D [pubs.rsc.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Making sure you're not a bot! [mostwiedzy.pl]

A Comparative Guide to the Definitive Purity Assessment of 3'-O-Acetyl-5'-O-DMT-5-iodo-2'-O-methyl-uridine via Nuclear Magnetic Resonance (NMR) Spectroscopy

Introduction: The Imperative of Purity in Modified Nucleosides

In the rapidly advancing field of RNA therapeutics and drug development, the chemical purity of active pharmaceutical ingredients (APIs) and their synthetic intermediates is not merely a quality metric; it is a cornerstone of safety and efficacy. Modified nucleosides, such as 3'-O-Acetyl-5'-O-DMT-5-iodo-2'-O-methyl-uridine, are sophisticated building blocks for oligonucleotides, designed to enhance stability, efficacy, and in vivo performance.[1][2][3] The presence of even minute impurities—be they residual solvents, diastereomers, or by-products from synthesis—can have profound implications, potentially altering biological activity and introducing toxicity.[4][5]

This guide provides an in-depth technical comparison of analytical methodologies for purity assessment, establishing Nuclear Magnetic Resonance (NMR) spectroscopy as a definitive, primary method. We will explore the causality behind experimental choices in NMR, provide detailed protocols for the characterization of 3'-O-Acetyl-5'-O-DMT-5-iodo-2'-O-methyl-uridine, and present supporting data to guide researchers and drug development professionals in making informed analytical decisions.

The specific modifications on the target molecule—a dimethoxytrityl (DMT) group at the 5' position for simplified synthesis, an acetyl group at the 3' position, iodine at the 5-position of the uracil base, and a methyl group at the 2'-hydroxyl—all serve critical functions but also increase molecular complexity.[1][6][7] This complexity demands an analytical technique that offers both comprehensive structural confirmation and precise quantification.

Caption: Molecular structure and relevance of 3'-O-Acetyl-5'-O-DMT-5-iodo-2'-O-methyl-uridine.

A Comparative Overview of Purity Assessment Techniques

While several techniques are available for purity analysis, they are not interchangeable. Their principles, strengths, and limitations dictate their optimal application. High-Performance Liquid Chromatography (HPLC) is a powerful separation technique, invaluable for detecting and quantifying impurities, making it a workhorse for routine quality control.[8][] Mass Spectrometry (MS) provides critical information on molecular weight and can identify impurities based on their mass-to-charge ratio.[10][11][12]

However, both HPLC and MS are comparative, not absolute, methods for quantification. They typically require certified reference standards for each impurity to achieve accurate quantification, as the detector response can vary significantly between different compounds.[13] This is where NMR, specifically quantitative NMR (qNMR), distinguishes itself.

NMR is a primary analytical method because the signal integral is directly proportional to the number of nuclei giving rise to that signal, irrespective of the molecule's structure.[14][15] This unique feature allows for the direct and accurate determination of absolute purity by co-dissolving the analyte with a certified internal standard of known purity and concentration, eliminating the need for specific impurity standards.[16][17]

Table 1: Comparison of Key Analytical Techniques for Purity Assessment

Feature	Quantitative NMR (qNMR)	High-Performance Liquid Chromatography (HPLC)	Mass Spectrometry (MS)
Principle	Measures nuclear spin resonance in a magnetic field.[15]	Physical separation based on differential partitioning between phases.[8]	Measures mass-to-charge ratio of ionized molecules.[12]
Quantification	Absolute & Primary. No specific reference standards needed for impurities.[18]	Relative. Requires reference standards for each impurity for accurate quantification.[13]	Relative. Primarily qualitative; quantification requires isotopic labeling or calibration curves.
Structural Info	Excellent. Provides detailed structural confirmation of the main component and impurities.[5]	Limited. Retention time provides identity relative to a standard.[4]	Excellent. Provides molecular weight and fragmentation patterns for structural clues.[11]
Sensitivity	Lower (~0.1% level).[8]	High (ppm to ppb levels).[8]	Very High (ppb to ppt levels).
Throughput	Lower, especially for quantitative experiments requiring long delays.[8]	Higher, suitable for routine QC.[8]	High, especially when coupled with LC.
Sample State	Non-destructive; sample can be recovered.[8][19]	Destructive.[8]	Destructive.
Use Case	Absolute purity determination, reference standard certification, structural elucidation.[13]	Routine purity testing, impurity profiling, stability studies.[]	Impurity identification, metabolic profiling, sequence verification.[10]

Definitive Characterization by NMR: A Multi-faceted Approach

A comprehensive NMR analysis for a complex molecule like 3'-O-Acetyl-5'-O-DMT-5-iodo-2'-O-methyl-uridine involves a logical progression from qualitative structural confirmation to precise quantitative purity assessment.

Structural Verification: 1D and 2D NMR

Before purity can be assessed, the identity of the bulk material must be unequivocally confirmed. This is achieved through a combination of 1D (¹H, ¹³C) and 2D (COSY, HSQC) NMR experiments.

• ¹H NMR: Provides the initial fingerprint. The spectrum is divided into distinct regions corresponding to the aromatic protons of the DMT group, the H6 proton of the uracil base, the anomeric proton (H1') of the ribose sugar, the other ribose protons, and the singlets from the acetyl and 2'-O-methyl groups. The integration of these signals gives a preliminary ratio of the different moieties within the molecule.

• ¹³C NMR: Complements the ¹H data by showing a signal for each unique carbon atom, confirming the carbon skeleton.

• COSY (Correlation Spectroscopy): This 2D experiment is crucial for establishing proton-proton coupling networks (spin systems).[20][21] It allows for the unambiguous assignment of the ribose protons by tracing the connectivity from H1' to H2', H2' to H3', and so on.

• HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates each proton with its directly attached carbon.[20][22] It is the definitive link between the ¹H and ¹³C spectra, confirming C-H attachments and resolving any ambiguities from overlapping signals in the 1D spectra.

Caption: Workflow for unambiguous structural assignment using 2D NMR techniques.[23]

Table 2: Predicted ¹H NMR Chemical Shift Assignments for 3'-O-Acetyl-5'-O-DMT-5-iodo-2'-O-methyl-uridine (in DMSO-d₆)

Proton Assignment	Predicted Chemical Shift (ppm)	Multiplicity	Integration	Notes
DMT-Aromatic	7.5 – 6.8	m	13H	Multiple overlapping signals from the three aromatic rings.
H6 (Uracil)	~8.2	s	1H	Downfield shift due to electronegative iodine at C5.
H1' (Ribose)	~6.1	d	1H	Anomeric proton, typically a doublet.[24][25]
H3' (Ribose)	~5.3	t	1H	Shifted downfield by the acetyl group.
H2', H4', H5', H5''	4.5 – 3.2	m	4H	Complex region of ribose and exocyclic methylene protons.
DMT-OCH₃	~3.75	s	6H	Characteristic singlet for the two equivalent methoxy groups.
2'-OCH₃	~3.4	s	1H	Singlet for the 2'-O-methyl group.
Acetyl-CH₃	~2.1	s	1H	Singlet for the acetyl methyl protons.

Purity Determination: Quantitative NMR (qNMR)

Once the structure is confirmed, qNMR is employed for an absolute purity assessment. The trustworthiness of this protocol lies in its reliance on fundamental principles and meticulous execution, creating a self-validating system.

Experimental Protocol: qNMR Purity Assay

• Selection of Internal Standard (IS): The choice is critical. An ideal IS must:

  • Be of high, certified purity (e.g., >99.9%).

  • Be non-reactive with the analyte, solvent, or moisture.

  • Possess protons that resonate in a clear region of the spectrum, away from any analyte signals.

  • Have a known number of protons per molecule.

  • Be accurately weighable (i.e., not excessively hygroscopic or volatile).

  • Causality: We select Maleic Anhydride as the IS. Its two olefinic protons give a sharp singlet around 7.0-7.3 ppm in DMSO-d₆, which is typically clear of the complex DMT signals. Its high purity is commercially available and certified.

• Sample Preparation:

  • Accurately weigh approximately 15-20 mg of the 3'-O-Acetyl-5'-O-DMT-5-iodo-2'-O-methyl-uridine sample into a clean, dry vial using a calibrated analytical balance.

  • Accurately weigh approximately 5-10 mg of the Maleic Anhydride internal standard into the same vial. The mass ratio should be chosen to yield comparable integral values.

  • Dissolve the mixture in a precise volume (e.g., 0.75 mL) of a suitable deuterated solvent (e.g., DMSO-d₆). Ensure complete dissolution using gentle vortexing.

  • Transfer the solution to a high-quality 5 mm NMR tube.

  • Causality: Accurate weighing is the foundation of quantification.[17] Using a single vial minimizes transfer errors. DMSO-d₆ is chosen for its excellent solvating power for polar and non-polar moieties present in the analyte.

• NMR Data Acquisition:

  • The spectrometer must be properly tuned and shimmed to achieve high resolution and optimal lineshape.

  • Crucial Parameters:

    • Pulse Angle (P1): Calibrate and use a 90° pulse to ensure maximum and uniform excitation across the spectrum.

    • Relaxation Delay (D1): Set a long delay (D1 ≥ 5 x T₁ of the slowest-relaxing proton). For qNMR, a D1 of 30-60 seconds is common to ensure full relaxation of all protons, including quaternary carbons' attached protons if applicable, and those of the analyte and standard. This is the most critical parameter for accuracy.

    • Number of Scans (NS): Acquire a sufficient number of scans (e.g., 16 or 32) to achieve a high signal-to-noise ratio (S/N > 250:1) for the peaks being integrated.

  • Causality: A long relaxation delay is non-negotiable.[26] Incomplete relaxation leads to signal saturation and systematically underestimated integrals, invalidating the quantification. A 90° pulse ensures the quantitative relationship between signal intensity and the number of protons is maintained.

• Data Processing and Calculation:

  • Apply minimal processing. A gentle exponential window function may be used to improve S/N.

  • Carefully phase and baseline correct the spectrum across the entire width, paying special attention to the integrated regions.

  • Integrate a well-resolved, non-overlapping signal for the analyte (e.g., the H6 singlet) and the chosen signal for the internal standard (e.g., the Maleic Anhydride singlet).

  • Calculate the purity using the following formula:[17]

    Purity (%) = (Ianalyte / IIS) * (NIS / Nanalyte) * (MWanalyte / MWIS) * (mIS / manalyte) * PIS

    Where:

    • I : Integral value of the signal

    • N : Number of protons giving rise to the signal (e.g., Nanalyte=1 for H6; NIS=2 for Maleic Anhydride)

    • MW : Molecular Weight

    • m : Mass

    • PIS : Purity of the Internal Standard (as a percentage)

Caption: A self-validating workflow for qNMR-based absolute purity determination.[14]

Conclusion: An Integrated Approach to Quality Assurance

For complex and high-value molecules like 3'-O-Acetyl-5'-O-DMT-5-iodo-2'-O-methyl-uridine, NMR spectroscopy provides an unparalleled combination of definitive structural confirmation and absolute purity assessment.[5][27] Its status as a primary ratio method allows it to serve as a benchmark for validating other techniques.[16][18]

While HPLC is superior for detecting trace impurities and is better suited for high-throughput screening, and MS is essential for identifying unknown impurities, qNMR remains the gold standard for certifying the purity of reference materials and final APIs. A robust quality control strategy, therefore, does not rely on a single technique but employs an orthogonal approach. HPLC is used to profile and quantify known and unknown impurities relative to the main peak, while qNMR provides the absolute purity value of that main peak, ensuring the highest level of confidence in the material's quality for its critical role in drug development.[8][13]

References

• A Guide to Quantitative NMR (qNMR). (2024). Emery Pharma. [Link]

• Quantitative Nuclear Magnetic Resonance (qNMR) Analysis Explained: What It Is and How It Works. (2025). ResolveMass Laboratories Inc.[Link]

• Quantitative NMR (qNMR). Pharmacognosy Institute (PHCI), University of Illinois Chicago. [Link]

• Pauli, G. F., Jaki, B. U., & Lankin, D. C. (2021). Quantitative NMR (qNMR) for pharmaceutical analysis: The pioneering work of George Hanna at the US FDA. Journal of Pharmaceutical and Biomedical Analysis. [Link]

• Quantitative NMR Assays (qNMR). Bruker. [Link]

• Wu, K., Li, Y., Yi, Y., et al. (2025). The detection, function, and therapeutic potential of RNA 2'-O-methylation. The Innovation Life. [Link]

• The detection, function, and therapeutic potential of RNA 2'-O-methylation. Broad Institute. [Link]

• TASHIMA, T., YONEDA, F., & TAKAHASHI, M. (1987). Negative Chemical Ionization Mass Spectrometry of Nucleosides. Journal of the Mass Spectrometry Society of Japan. [Link]

• Wu, K., Li, Y., Yi, Y., et al. (2026). The detection, function, and therapeutic potential of RNA 2'-O-methylation. ResearchGate. [Link]

• Abou Assi, H., et al. (2020). 2'-O-methylation alters the RNA secondary structural ensemble. bioRxiv. [Link]

• Höfler, C., & Carlomagno, T. (2022). 2′-O-methylation (Nm) in RNA: progress, challenges, and future directions. Genes & Development. [Link]

• Pauli, G. F., Chen, S. N., Simmler, C., et al. (2014). Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay: Miniperspective. Journal of Medicinal Chemistry. [Link]

• Enabling the synthesis of clinical API: Onyx's approach to defining phase 1 drug substance specifications. Onyx Scientific. [Link]

• Pauli, G. F., Chen, S. N., Simmler, C., et al. (2014). Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay. Journal of Medicinal Chemistry. [Link]

• Synthesis of Boron-Containing Nucleoside Analogs. (2024). National Institutes of Health. [Link]

• Kumar, S., et al. (2019). Dehalogenation of Halogenated Nucleobases and Nucleosides by Organoselenium Compounds. ResearchGate. [Link]

• Recent Development in Nuclear Magnetic Resonance as a Technique for Quantitative Method Validation. (2021). Pharmatutor. [Link]

• An, R., & Li, Z. (2019). Mass Spectrometry for Investigating the Effects of Toxic Metals on Nucleic Acid Modifications. Accounts of Chemical Research. [Link]

• Katahira, M., et al. (1999). NMR signal assignment of the polyuridine tract of the single-stranded RNA complexed with Sxl RBD1-RBD2 by using residue selective [5-(2)H]uridine substitutions. Nucleic Acids Symposium Series. [Link]

• 1H NMR spectra of uridine (H5 and H1′) at various concentrations of... ResearchGate. [Link]

• Banoub, J. H., & Newton, R. P. (2005). Recent Developments in Mass Spectrometry for the Characterization of Nucleosides, Nucleotides, Oligonucleotides, and Nucleic Acids. Chemical Reviews. [Link]

• Griffey, R. H., et al. (1986). 15N-labeled tRNA. Identification of 4-thiouridine in Escherichia coli tRNASer1 and tRNATyr2 by 1H-15N two-dimensional NMR spectroscopy. Modomics - A Database of RNA Modifications. [Link]

• Toman, B., Nelson, M. A., & Lippa, K. A. (2016). Chemical purity using quantitative 1H-nuclear magnetic resonance: a hierarchical Bayesian approach for traceable calibrations. Metrologia. [Link]

• Uridine at BMRB. Biological Magnetic Resonance Bank. [Link]

• Kwan, E. E. 2D NMR Solutions. Harvard University. [Link]

• Hariharan, M. (2021). Incorporation and utility of a responsive ribonucleoside analog in probing the conformation of a viral RNA motif by fluorescence and 19F NMR. National Institutes of Health. [Link]

• 2D Techniques in the Structural Elucidation of Cinnamamides. Nanalysis. [Link]

• MRRC Structure Elucidation Notes. (2025). University of Illinois Chicago. [Link]

• Isolation, Characterization and Antiproliferative Activity of Secondary Metabolites from Tanacetum alyssifolium (Bornm.) Griers. MDPI. [Link]

• Elyashberg, M., et al. (2004). Structure elucidation from 2D NMR spectra using the StrucEluc expert system: detection and removal of contradictions in the data. Journal of Chemical Information and Computer Sciences. [Link]

• Goudgaon, N. M., & Schinazi, R. F. (1990). Structure and conformation of 3'-O-acetyl-2'-deoxy-5-methoxymethyluridine. Acta Crystallographica Section C: Crystal Structure Communications. [Link]

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Effect of 2'-O-Methyl vs. 2'-Fluoro on 5-Iodo-Uridine RNA Duplex Stability: A Comparative Guide

Executive Summary

As RNA therapeutics (siRNAs, ASOs, and aptamers) advance through clinical pipelines, optimizing the thermodynamic stability and pharmacokinetic profile of oligonucleotide duplexes is paramount. This guide objectively compares the synergistic effects of combining a nucleobase modification—5-iodo-uridine (5-I-U) —with two ubiquitous sugar modifications: 2'-O-methyl (2'-OMe) and 2'-fluoro (2'-F) . By examining the causality behind their structural chemistry, we provide actionable insights and self-validating protocols for researchers engineering next-generation RNA duplexes.

Mechanistic Causality: Why Combine Base and Sugar Modifications?

To design highly potent RNA duplexes, one must understand the stereoelectronic forces governing helix stability. Modifying both the nucleobase and the ribose sugar creates a synergistic effect that independently tunes base-pairing strength and backbone rigidity.

The Nucleobase: 5-Iodo-Uridine (5-I-U)

Halogenation at the C5 position of uridine introduces a large, highly polarizable iodine atom. This modification increases the acidity of the N3 imino proton, making it a significantly stronger hydrogen-bond donor when pairing with Adenine [2]. Furthermore, the expanded electron cloud of the iodine atom enhances base-stacking interactions within the major groove of the A-form RNA helix, directly contributing to increased thermodynamic stability [1].

The Sugar: 2'-Fluoro (2'-F) vs. 2'-O-Methyl (2'-OMe)

• 2'-Fluoro (2'-F): Fluorine is the most electronegative element. Its presence at the 2'-position strongly drives the ribose ring into a rigid C3'-endo (North) conformation via the stereoelectronic gauche effect [1]. Because the fluorine atom is small (nearly isosteric to a hydroxyl group), it introduces virtually no steric bulk, allowing for maximal thermodynamic stabilization (an increase of ~1.0–2.0 °C in melting temperature, Tm​ , per modification) [1, 4].

• 2'-O-Methyl (2'-OMe): The methoxy group also favors the C3'-endo conformation but introduces steric bulk into the minor groove. While it slightly enhances binding affinity ( Tm​ increase of ~0.5–0.7 °C per modification), its primary advantage lies in conferring exceptional steric resistance against exonucleases and endonucleases[1, 3].

The Synergy: When 5-I-U is combined with 2'-F, the duplex achieves maximal thermodynamic stability due to the perfect synergy of enhanced H-bonding, superior base-stacking, and unhindered C3'-endo pre-organization. Conversely, combining 5-I-U with 2'-OMe yields a duplex with maximal nuclease resistance and moderate-to-high thermodynamic stability, ideal for systemic in vivo delivery.

Caption: Logical causality of 5-I-U combined with 2'-F or 2'-OMe on RNA duplex stability.

Quantitative Data Comparison

The following table summarizes the objective performance metrics of these modifications when hybridized to a complementary unmodified RNA target.

Modification Profile	Ribose Conformation	Avg. ΔTm​ per Mod (°C)	Nuclease Resistance	Primary Application
Unmodified RNA	C3'-endo	Baseline	Low	Control / Baseline
5-I-U + 2'-OH	C3'-endo	+0.5 to +1.0	Low	Structural Probing (X-ray/NMR)
5-I-U + 2'-OMe	C3'-endo	+1.0 to +1.5	Very High	siRNAs (Passenger/Guide strands), ASOs
5-I-U + 2'-F	C3'-endo	+1.5 to +2.5	High	Aptamers, siRNAs (Seed region)

Note: ΔTm​ values are sequence-dependent and represent average empirical observations from standard UV-melting studies[1, 4].

Self-Validating Experimental Protocols

To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating systems. Built-in controls ensure that any deviation in data can be isolated to the modification's chemistry rather than experimental error.

Caption: Standardized workflow for validating thermodynamic and pharmacokinetic RNA stability.

Protocol A: UV-Thermal Melting ( Tm​ ) Analysis

Objective: Quantify the thermodynamic stability of modified RNA duplexes.

• Oligonucleotide Preparation : Synthesize and HPLC-purify the modified strand (e.g., containing 5-I-U/2'-F) and the complementary unmodified RNA target. Validate exact mass via MALDI-TOF MS to confirm the presence of the heavy iodine atom.

• Duplex Annealing : Mix equimolar concentrations (e.g., 2.0 µM) of the modified strand and target RNA in a physiological buffer system (10 mM Sodium Phosphate, 150 mM NaCl, 0.1 mM EDTA, pH 7.0).

  • Self-Validation Step: Always include a wild-type (unmodified) RNA duplex as an internal baseline control. If the wild-type Tm​ deviates from predictive models, buffer salt concentrations must be recalibrated.

• Thermal Equilibration : Heat the samples to 90 °C for 5 minutes to disrupt any kinetic traps or secondary structures, then slowly cool to 15 °C at a rate of 1 °C/min. Causality: This slow cooling rate ensures the system reaches thermodynamic equilibrium via proper Watson-Crick base pairing.

• UV-Melting Acquisition : Monitor absorbance at 260 nm using a UV-Vis spectrophotometer equipped with a Peltier temperature controller. Heat the samples from 15 °C to 90 °C at a controlled ramp rate of 0.5 °C/min. Causality: Double-stranded RNA exhibits hypochromicity; as the duplex melts into single strands, the absorbance at 260 nm increases, allowing precise quantification of the melting transition.

• Data Analysis : Calculate the first derivative of the absorbance vs. temperature curve. The peak of the first derivative represents the exact Tm​ .

Protocol B: Serum Exonuclease Stability Assay

Objective: Evaluate the pharmacokinetic robustness of the modified duplexes.

• Incubation : Incubate 1 µg of the annealed RNA duplex in 10% Fetal Bovine Serum (FBS) or a defined Snake Venom Phosphodiesterase (SVPD) solution at 37 °C.

• Time-Course Sampling : Extract 10 µL aliquots at predefined time points (0, 1, 2, 4, 8, 24, and 48 hours).

• Quenching : Immediately quench the enzymatic reaction by adding the aliquot to a denaturing loading buffer (95% formamide, 18 mM EDTA) and snap-freezing on dry ice. Causality: EDTA chelates divalent cations ( Mg2+ ) strictly required by nucleases for catalysis, while formamide denatures the enzymes, instantly halting degradation.

  • Self-Validation Step: The 0-hour time point must show a single, intact band. Degradation at T=0 indicates systemic RNase contamination in the laboratory buffers.

• Analysis : Resolve the aliquots on a 15% denaturing polyacrylamide gel (PAGE). Visualize using SYBR Gold staining and quantify the percentage of intact full-length duplex remaining over time using densitometry.

Conclusion

For researchers developing RNA therapeutics, the choice between 2'-OMe and 2'-F on a 5-iodo-uridine backbone dictates the molecule's ultimate biological fate. If the primary goal is to maximize target binding affinity (e.g., short seed-region targeting in siRNAs or complex aptamer folding), the 5-I-U + 2'-F combination is superior due to its unhindered C3'-endo pucker and enhanced base stacking. Conversely, if the therapeutic must survive aggressive systemic circulation while maintaining high affinity, the 5-I-U + 2'-OMe combination provides the optimal balance, utilizing the steric bulk of the methyl group to block nucleases while the iodine atom secures the thermodynamic stability of the duplex.

References

• Bases and modifications for custom synthesis. Horizon Discovery. Available at:[Link]

• Analogs of nucleotides and nucleosides used for siRNA modification. ResearchGate. Available at:[Link]

• Oligonucleotide Modifications, Modified Oligo Synthesis. Bio-Synthesis Inc. Available at:[Link]

• Products for DNA Research. Glen Research. Available at: [Link]

Validating siRNA Knockdown Efficiency with 5-Iodo-2'-O-Methyl-Uridine Modifications: A Comprehensive Comparison Guide

The development of therapeutic-grade small interfering RNAs (siRNAs) is defined by a central biochemical paradox: the unmodified RNA duplex is highly susceptible to nuclease degradation and triggers innate immune responses, yet the RNA-induced silencing complex (RISC) demands strict steric and thermodynamic parameters to efficiently cleave target mRNA.

To bridge this gap, oligonucleotide engineers have turned to complex dual-modifications. 5-iodo-2'-O-methyl-uridine represents a sophisticated fusion of nucleobase halogenation and ribose alkylation. This guide provides an objective, data-supported framework for validating the knockdown efficiency of siRNAs utilizing this specific modification, comparing it against standard chemical alternatives.

The Mechanistic Rationale: Why Dual Modifications?

To understand how to validate this modification, we must first understand the causality behind its structural components:

• The 2'-O-Methyl (2'-OMe) Ribose: The 2'-hydroxyl group is not required for RISC recognition or Ago2 catalytic activity[1]. Methylating the 2'-position locks the sugar into a C3'-endo conformation, promoting an A-form helix. Crucially, this modification protects the internucleotide phosphate linkage from exonucleases and masks the RNA from immunostimulatory receptors like TLR7 and TLR8[2].

• The 5-Iodo Nucleobase: Halogenated pyrimidines (such as 5-bromo and 5-iodo) increase the polarizability and hydrophobic interactions within the major groove, significantly increasing the association constant of A-U base pairs and stabilizing the duplex thermodynamically[1][3].

• The Steric Catch (Positional Causality): While thermodynamic stability is desirable, bulky major groove modifications like 5-iodo or 5-propynyl can cause severe steric clashes within the Ago2 PAZ domain if placed at the 5'-half of the guide strand, drastically reducing RNAi activity[4][5]. Therefore, 5-iodo-2'-O-methyl-uridine must be strategically placed—typically saturating the passenger strand —to induce thermodynamic asymmetry. This prevents passenger strand loading and forces RISC to exclusively load the active guide strand[6].

Mechanism of RISC loading and positional tolerance for bulky dual-modified siRNAs.

Objective Comparison of Uridine Modifications

When benchmarking 5-iodo-2'-O-methyl-uridine, it is critical to compare its performance metrics against single-modification alternatives. The table below synthesizes quantitative expectations based on empirical modification screens[3][6].

Modification Profile	Endonuclease Resistance	Thermodynamic Stability (ΔTm)	RISC 5'-End Tolerance	Immunogenicity (TLR7/8)
Unmodified RNA	Low (t½ < 5 min in serum)	Baseline	High (Optimal)	High
2'-Fluoro (2'-F)	High	Slight Increase	High	Low
2'-O-Methyl (2'-OMe)	High	Moderate Increase	Moderate	Low
5-Iodo-Uridine	Low	High Increase	Low (Steric Clash)	High
5-Iodo-2'-OMe-Uridine	Very High	Very High Increase	Low (Requires Passenger Bias)	Very Low

Self-Validating Experimental Workflow

To accurately validate the knockdown efficiency of siRNAs containing 5-iodo-2'-O-methyl-uridine, the experimental protocol must isolate silencing efficacy from transfection variability and nuclease degradation. The following workflow utilizes a dual-luciferase reporter system to create a self-validating data loop.

Self-validating experimental workflow for modified siRNA efficacy and stability testing.

Phase 1: Positional Design and Annealing

Causality: Because the bulky iodine atom disrupts Ago2 major groove interactions, random incorporation will yield false negatives for knockdown efficiency[4].

• Synthesize Control and Test Strands: Synthesize an unmodified guide strand (antisense) and three variations of the passenger strand (sense): Unmodified, 2'-OMe modified, and 5-Iodo-2'-OMe-Uridine modified.

• Annealing: Combine equimolar amounts (e.g., 50 µM) of guide and passenger strands in a standard annealing buffer (100 mM potassium acetate, 30 mM HEPES-KOH pH 7.4, 2 mM magnesium acetate).

• Thermal Cycling: Heat to 90°C for 1 minute, then cool slowly (1°C/min) to room temperature to ensure proper hybridization and prevent off-target secondary structures.

Phase 2: Transfection (Dual-Luciferase Assay)

Causality: Using a dual-luciferase system (Firefly as the target, Renilla as the internal control) normalizes well-to-well variations in cell count and transfection efficiency. This guarantees that any observed reduction in luminescence is strictly due to siRNA-mediated mRNA cleavage[1].

• Cell Plating: Seed HeLa cells in a 96-well plate at 1×104 cells/well 24 hours prior to transfection.

• Reporter Co-Transfection: Co-transfect the cells with a reporter plasmid expressing both Firefly luciferase (containing the siRNA target sequence in its 3' UTR) and Renilla luciferase.

• siRNA Transfection: Transfect the annealed siRNAs at a titration gradient (e.g., 0.1 nM, 1.0 nM, 10 nM) using a lipid-based reagent (e.g., Lipofectamine RNAiMAX). Include a scrambled siRNA control and an untreated (mock) control.

• Incubation: Incubate for 48–72 hours at 37°C in 5% CO₂.

Phase 3: High-Stringency Serum Stability Assay

Causality: Standard 10% FBS assays do not accurately reflect the aggressive nuclease environment of the human bloodstream. Exposing the siRNA to 90% human serum provides a rigorous stress test to validate the protective effects of the 2'-OMe ribose modification[4].

• Incubation: Incubate 1 µg of each siRNA duplex in 90% human serum at 37°C.

• Time-Course Aliquots: Extract aliquots at 0, 1, 4, 12, 24, and 48 hours. Immediately quench the reaction by adding an equal volume of stop solution (95% formamide, 18 mM EDTA, 0.025% SDS).

• Resolution: Resolve the aliquots on a 20% denaturing polyacrylamide gel (PAGE) and visualize via SYBR Gold staining. The 5-Iodo-2'-OMe-Uridine duplex should remain largely intact past the 24-hour mark, whereas the unmodified duplex will degrade within minutes.

Phase 4: Data Interpretation

• Normalize Luminescence: Divide the Firefly luciferase signal by the Renilla luciferase signal for each well.

• Calculate Knockdown: Express the normalized signal as a percentage of the scrambled siRNA control.

• Evaluate Asymmetry: A successful 5-iodo-2'-O-methyl-uridine design will show knockdown efficiency equal to or greater than the unmodified siRNA at the 1.0 nM concentration, proving that the bulky modification successfully biased RISC loading without interfering with guide strand catalysis.

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. Custom RNA synthesis [horizondiscovery.com]
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• 6. pure.mpg.de [pure.mpg.de]

Comparing 3'-O-acetyl and 3'-O-levulinyl protection for 5-iodo-uridine derivatives

As a Senior Application Scientist in nucleoside and oligonucleotide chemistry, selecting the correct 3'-hydroxyl protecting group is a critical decision that dictates the success of downstream syntheses. When working with 5-iodo-uridine derivatives—highly valuable precursors for cross-linking studies, radiolabeling, and Sonogashira couplings—the choice between 3'-O-acetyl (Ac) and 3'-O-levulinyl (Lev) protection is fundamentally a choice between synthetic simplicity and strict orthogonality.

This guide provides an in-depth, objective comparison of these two protecting groups, dissecting the mechanistic causality behind their behavior and providing self-validating protocols for their application.

Mechanistic Causality: Ester Aminolysis vs. Hydrazone Cyclization

The core difference between the acetyl and levulinyl groups lies in their mechanism of cleavage, which directly dictates their orthogonality in complex oligonucleotide synthesis.

1. 3'-O-Acetyl (Ac) Protection The acetyl group is a standard aliphatic ester. Its deprotection relies on basic aminolysis or hydrolysis, typically utilizing methanolic ammonia or potassium carbonate[1].

• The Causality: The carbonyl carbon of the acetyl group is attacked by a hard nucleophile (like NH₃ or OH⁻). While efficient, this mechanism is non-orthogonal to other base-labile protecting groups commonly used in oligonucleotide synthesis, such as the cyanoethyl group on phosphoramidites or exocyclic amine protectors (e.g., benzoyl, isobutyryl)[2]. Furthermore, prolonged exposure of 5-iodo-uridine to harsh basic conditions can lead to unwanted side reactions, including dehalogenation or degradation of the pyrimidine ring.

2. 3'-O-Levulinyl (Lev) Protection The levulinyl group is a keto-ester. Its deprotection is achieved using hydrazine hydrate buffered in pyridine and acetic acid[3].

• The Causality: Hydrazine acts as an alpha-effect nucleophile, selectively attacking the highly electrophilic ketone of the levulinyl group rather than the ester carbonyl. This forms a transient hydrazone intermediate, which rapidly undergoes intramolecular cyclization to form a stable 4,5-dihydro-6-methyl-3(2H)-pyridazinone byproduct, releasing the free 3'-hydroxyl[4]. Because this process does not rely on high pH, it is completely orthogonal to base-labile groups (cyanoethyl, benzoyl) and acid-labile groups (dimethoxytrityl, DMT)[3].

Workflow Visualization

The following diagram illustrates the divergent deprotection pathways and their impact on orthogonality.

Caption: Orthogonality comparison of 3'-O-Acetyl vs. 3'-O-Levulinyl deprotection pathways.

Quantitative Performance Comparison

The following table summarizes the experimental parameters and performance metrics of both protecting groups when applied to 5'-O-DMT-5-iodo-uridine.

Parameter	3'-O-Acetyl (Ac)	3'-O-Levulinyl (Lev)
Installation Reagents	Acetic Anhydride, Pyridine	Levulinic Acid, DCC, DMAP
Deprotection Reagents	7 M NH₃ in MeOH	0.5 M NH₂NH₂·H₂O in Py/AcOH (3:2)
Deprotection Kinetics	2–4 hours at RT	10–20 minutes at RT
Orthogonality (Base-Labile)	Poor (Cleaves CE, Bz, iBu)	Excellent (Preserves all)
Orthogonality (Acid-Labile)	Excellent (Preserves DMT)	Excellent (Preserves DMT)
Risk to 5-Iodo Modification	Moderate (Dehalogenation risk)	Low (Buffered system protects ring)
Typical Isolated Yield	85–90%	92–96%

Self-Validating Experimental Methodologies

The following protocols are designed as self-validating systems. They include built-in analytical checkpoints to ensure the chemistry is proceeding as dictated by the mechanistic causality explained above.

Protocol 1: Installation of 3'-O-Levulinyl Group

Objective: Protect the 3'-OH of 5'-O-DMT-5-iodo-uridine.

• Reaction Setup: Dissolve 10 mmol of 5'-O-DMT-5-iodo-uridine in 50 mL of anhydrous dichloromethane (DCM). Add 15 mmol of levulinic acid and 1 mmol of 4-dimethylaminopyridine (DMAP).

• Coupling: Cool the mixture to 0 °C. Dropwise, add a solution of 15 mmol N,N'-dicyclohexylcarbodiimide (DCC) in 10 mL DCM.

• Causality Check: The reaction relies on DMAP as a nucleophilic catalyst. As DCC activates the levulinic acid, dicyclohexylurea (DCU) will precipitate as a white solid. Self-Validation: The appearance of this precipitate visually confirms the activation of the acid.

• Completion Check: Stir for 2 hours at room temperature. Run TLC (Silica, 5% MeOH in DCM). The product should appear as a higher-Rf spot that stains bright orange upon exposure to acidic vapors (confirming DMT retention).

• Workup: Filter off the DCU, wash the filtrate with 5% NaHCO₃, dry over Na₂SO₄, and concentrate.

Protocol 2: Orthogonal Deprotection of 3'-O-Levulinyl

Objective: Selectively remove the Lev group without affecting the 5'-DMT or pyrimidine ring.

• Buffer Preparation: Prepare a fresh solution of 0.5 M hydrazine hydrate in a mixture of pyridine and glacial acetic acid (3:2 v/v).

  • Causality Note: Unbuffered hydrazine is a strong reducing agent that can attack the activated C6 position of 5-iodo-uridine. The Py/AcOH buffer tempers the basicity, ensuring hydrazine only acts as an alpha-nucleophile against the levulinyl ketone[3].

• Reaction Setup: Dissolve 5 mmol of the protected nucleoside in 20 mL of the buffer solution. Stir at room temperature.

• Self-Validation (Kinetics Check): At 5 minutes and 15 minutes, quench a 10 µL aliquot in DCM/water and spot the organic layer on TLC. The rapid conversion (<20 mins) to a lower-Rf spot that retains DMT-positive staining validates that the hydrazone cyclization is complete and the acidic buffer has not cleaved the DMT group[4].

• Workup: Quench the reaction with 2,4-pentanedione (to scavenge excess hydrazine), dilute with DCM, and wash sequentially with cold water and brine.

Protocol 3: Standard Deprotection of 3'-O-Acetyl

Objective: Remove the Ac group via basic aminolysis.

• Reaction Setup: Dissolve 5 mmol of 3'-O-Ac-5'-O-DMT-5-iodo-uridine in 25 mL of 7 M ammonia in methanol.

• Reaction: Stir at room temperature in a sealed flask.

• Self-Validation: Monitor by TLC every hour. Aminolysis of the secondary 3'-hydroxyl ester is relatively slow. Critical Check: If the reaction is left too long (>12 hours), a secondary, highly polar spot may appear, indicating base-catalyzed degradation of the iodo-pyrimidine ring[1]. Terminate the reaction immediately once the starting material is consumed (typically 2-4 hours).

• Workup: Evaporate the methanolic ammonia under reduced pressure and purify via flash chromatography.

Conclusion

While 3'-O-acetyl protection is cost-effective and utilizes ubiquitous reagents, its reliance on basic deprotection severely limits its utility in advanced oligonucleotide synthesis. For 5-iodo-uridine derivatives—where the preservation of the halogenated pyrimidine ring and orthogonality to standard phosphoramidite chemistry are paramount—3'-O-levulinyl protection is the superior choice . Its rapid, buffered hydrazinolysis mechanism ensures high yields and absolute orthogonality, making it the standard for complex nucleoside modifications.

References

• Selective Removal of the 2'- and 3'-O-Acyl Groups from 2',3',5'-Tri-O-acylribonucleoside Derivatives with Lithium Trifluoroethoxide. The Journal of Organic Chemistry - ACS Publications.
• Building Blocks for the Solution Phase Synthesis of Oligonucleotides: Regioselective Hydrolysis of 3',5'-Di-O-levulinylnucleosides Using an Enzymatic Approach. The Journal of Organic Chemistry - ACS Publications.
• Octa(thymidine methanephosphonates) of partially defined stereochemistry: synthesis and effect of chirality at phosphorus. Oxford University Press.
• A new approach to the synthesis of oligonucleotides and their phosphorothioate analogues in solution. Academia.edu.

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Safety & Regulatory Compliance

3'-O-Acetyl-5'-O-DMT-5-iodo-2'-O-methyl-uridine proper disposal procedures

3'-O-Acetyl-5'-O-DMT-5-iodo-2'-O-methyl-uridine: Comprehensive Laboratory Handling and Disposal Guide

As a specialized phosphoramidite precursor used in advanced RNA and modified oligonucleotide synthesis, 3'-O-Acetyl-5'-O-DMT-5-iodo-2'-O-methyl-uridine presents unique logistical and environmental challenges. Because this molecule combines a halogenated base (5-iodo) with an acid-labile protecting group (5'-O-DMT), improper disposal can lead to severe regulatory violations, equipment damage, or environmental contamination.

This guide provides drug development professionals and laboratory scientists with a self-validating, step-by-step operational plan for the safe handling, segregation, and disposal of this compound in compliance with EPA Resource Conservation and Recovery Act (RCRA) standards[1].

Chemical Profiling & Hazard Causality

To understand how to dispose of this chemical, we must first understand why specific protocols are required. The disposal pathway of any modified nucleoside is dictated by its functional groups.

The presence of the iodine atom is the most critical factor. Under EPA RCRA guidelines, halogenated organic wastes must be strictly segregated from non-halogenated wastes[2]. Incinerating halogenated compounds at standard temperatures can generate highly toxic dioxins and furans; therefore, they require specialized, high-temperature RCRA-permitted commercial incineration[3][4]. Furthermore, the Dimethoxytrityl (DMT) group is highly sensitive to acidic conditions, forming a brightly colored carbocation that can complicate waste stream analysis if improperly mixed[5].

Table 1: Molecular Component Impact on Waste Classification

Molecular Component	Chemical Property	Waste Classification Impact	Operational Requirement
5-Iodo (Halogen)	Halogenated pyrimidine	Halogenated Organic Waste	Critical: Must be segregated from general solvents. Requires high-temp incineration[6].
5'-O-DMT	Acid-labile aromatic ether	Aromatic / Acidic Waste	Yields DMT+ cation in acid. Keep away from strong oxidizers[5][7].
3'-O-Acetyl	Ester protecting group	Standard Organic	Contributes to the organic fuel load during incineration.
2'-O-methyl	Alkyl ether	Standard Organic	Biologically stable; prevents enzymatic degradation in wastewater.

Waste Segregation in Oligonucleotide Synthesis

When utilizing 3'-O-Acetyl-5'-O-DMT-5-iodo-2'-O-methyl-uridine in automated solid-phase oligonucleotide synthesis, the effluent must be carefully partitioned. Failing to segregate the unreacted iodinated monomer from your standard acetonitrile washes will contaminate the entire bulk waste stream, converting it into highly expensive "Halogenated Waste" and preventing solvent recycling[8].

Fig 1: Optimal waste stream segregation for iodinated phosphoramidite synthesis workflows.

Step-by-Step Disposal Methodologies

Protocol A: Disposal of Unused Solid Powder

If you have expired or compromised solid material, it must not be dissolved in standard solvents for disposal, as this unnecessarily increases the volume of hazardous liquid waste[9].

• Containment: Keep the solid powder in its original, tightly sealed amber glass vial (the DMT group is light and moisture sensitive)[10].

• Secondary Packaging: Place the vial inside a secondary shatterproof container (e.g., a plastic Nalgene jar) to prevent accidental breakage during transport.

• Labeling: Affix a hazardous waste label identifying the contents explicitly as: "Halogenated Organic Solid Waste: 3'-O-Acetyl-5'-O-DMT-5-iodo-2'-O-methyl-uridine. Contains Iodine."

• Accumulation: Store in a designated Satellite Accumulation Area (SAA) away from strong acids and oxidizers[2].

• Transfer: Transfer to your institution's central accumulation area within the regulatory timeframe (typically 90 days for Large Quantity Generators) for pickup by a licensed RCRA-permitted disposal contractor[11][12].

Protocol B: Disposal of Liquid Synthesis Waste

When the compound is dissolved in an activator solution (e.g., Acetonitrile with 5-Ethylthio-1H-tetrazole) and run through a synthesizer:

• Line Routing: Program your automated synthesizer to route the coupling effluent and the immediate post-coupling wash of the 5-iodo monomer into a dedicated Halogenated Waste carboy[8].

• Container Specifications: Use a high-density polyethylene (HDPE) container with a vented cap to prevent pressure buildup from volatile organics[6].

• Segregation Verification: Ensure this container never receives deblocking waste (Trichloroacetic acid or Dichloroacetic acid). Mixing acidic waste with halogenated organic waste can cause exothermic reactions and degrade the container.

• Labeling: Label the carboy as "Halogenated Organic Liquid Waste. Contains: Acetonitrile, Tetrazole derivatives, Iodinated Nucleosides."

• Disposal: Submit to environmental health and safety (EHS) for high-temperature incineration. Do not attempt to evaporate the solvent in a fume hood to reduce volume, as this violates EPA regulations[13].

Protocol C: Emergency Spill Response

In the event of a powder or solution spill, immediate action is required to prevent inhalation of silica dust (if mixed with solid support) or solvent exposure.

• Evacuation & PPE: Evacuate personnel from the immediate area. Don appropriate PPE: nitrile gloves (double-gloved), safety goggles, and a lab coat[5]. If a large volume of powder is spilled outside a fume hood, an N95 or P100 particulate respirator is recommended.

• Containment (Liquid): If dissolved in solvent, surround the spill with chemical-compatible absorbent pads or inert absorbent material (e.g., vermiculite or sand). Do not use combustible materials like paper towels for large solvent spills.

• Containment (Solid): If the dry powder is spilled, do not dry-sweep. Gently cover the powder with damp absorbent paper (moistened with water or a mild solvent like isopropanol) to prevent aerosolization, then carefully scoop it up using a non-sparking spatula[5][10].

• Collection: Place all absorbed material, contaminated gloves, and cleanup tools into a heavy-duty hazardous waste bag or a sealable solid waste container.

• Decontamination: Wash the spill surface thoroughly with soap and water, followed by an isopropanol wipe down.

• Disposal: Label the cleanup materials as "Halogenated Hazardous Waste - Spill Debris" and request an immediate EHS pickup.

Regulatory Compliance & Trust

By rigorously segregating the 5-iodo-uridine derivatives from your general oligonucleotide waste streams, laboratories not only comply with EPA RCRA mandates but also drastically reduce their disposal overhead. Halogenated waste disposal can cost up to five times more per liter than standard organic waste[6]. Implementing the automated line-routing methodology described above ensures that your laboratory operates at the intersection of environmental stewardship, regulatory compliance, and economic efficiency.

References

• Laboratory Environmental Sample Disposal Information Document Companion to Standardized Analytical Methods for Environmental Res. EPA.gov. Available at:[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEi2KvkSBRZiwF13IRGO-C2HGtHQQd6wHufzPjRcJi50Tnxk9MJZ9pTS_l7EmLpPR0baEusj07ENh5WQem0S2ey2MISwz82jDX190RIffBdE1YSBTlCyqMeOtTDabfBHf3uDP8AvjnBAWl4ctCr58ZRjxo3i3fBl-d05qlgdSCg]
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